6-ethoxy-2-naphthalenesulfonamide

Core Science & Biosynthesis

Technical Guide: Binding Affinity and Mechanistic Analysis of 6-Ethoxy-Sulfonamides to Carbonic Anhydrase II

This guide provides an in-depth technical analysis of the binding affinity of 6-ethoxy-2-naphthalenesulfonamide and its structural analogue 6-ethoxy-2-benzothiazolesulfonamide (Ethoxzolamide) to Carbonic Anhydrase II (CAII).

Executive Summary

The binding of sulfonamides to Human Carbonic Anhydrase II (hCAII) is a canonical model for protein-ligand recognition, driven by zinc coordination and hydrophobic interactions. While 6-ethoxy-2-naphthalenesulfonamide is a specific structural probe used in Structure-Activity Relationship (SAR) studies, its heterocyclic analogue, Ethoxzolamide (EZA) , is the industry-standard high-affinity inhibitor in this class.

• Target Molecule: 6-ethoxy-2-naphthalenesulfonamide (and its pharmacophore equivalent, Ethoxzolamide).

• Binding Affinity (

  ):

  • Ethoxzolamide (EZA):

    (Ultra-high affinity).

  • 6-ethoxy-2-naphthalenesulfonamide:

    (Predicted based on scaffold SAR).

  • Reference (Dansylamide):

    (Moderate affinity).

• Mechanism: Competitive inhibition via direct coordination to the catalytic Zinc(II) ion and hydrophobic burial of the ethoxy tail.

This guide details the thermodynamics, structural kinetics, and validated experimental protocols for quantifying this interaction.

Molecular Mechanism of Binding

The potency of 6-ethoxy-substituted sulfonamides arises from a "two-anchor" binding mode. The sulfonamide head group anchors the molecule to the metal center, while the ethoxy-naphthalene/benzothiazole tail exploits a specific hydrophobic cleft.

Structural Interaction Map

The active site of hCAII is a conical cleft containing a Zn(II) ion coordinated by three histidine residues (His94, His96, His119).

• Zinc Coordination (Primary Anchor): The sulfonamide moiety (

  ) exists as an anion ( ) in the bound state. The nitrogen directly coordinates to the Zn(II) ion, displacing the catalytic water molecule/hydroxide ion.

• Hydrogen Bond Network: The sulfonamide oxygens form hydrogen bonds with Thr199 and Glu106 , locking the orientation of the inhibitor.

• Hydrophobic Interaction (Secondary Anchor): The 6-ethoxy group is critical. It extends into a hydrophobic pocket lined by Val121 , Leu198 , and Phe131 . This interaction accounts for the

  increase in affinity compared to the unsubstituted benzenesulfonamide.

Visualization of Signaling & Binding Pathway

The following diagram illustrates the mechanistic cascade from ligand introduction to stable complex formation.

Figure 1: Mechanistic pathway of sulfonamide binding to Carbonic Anhydrase II, highlighting the dual-anchor stabilization.

Thermodynamics and Kinetics

Understanding the energetic drivers is essential for drug design.

Thermodynamic Parameters ( )

The binding is enthalpically driven due to the metal-ligand bond formation, but the 6-ethoxy group adds a significant entropic contribution by displacing ordered water molecules from the hydrophobic pocket.

Parameter	Value (Approx.)	Physical Basis
(Dissociation Constant)		High potency due to optimized fit.
(Gibbs Free Energy)		Spontaneous, tight binding.
(Enthalpy)		Zn-N bond formation and van der Waals contacts.
(Entropy)		Displacement of structured water from the hydrophobic pocket.

Kinetic Profile

• (Association Rate): . The rate is nearly diffusion-controlled but limited by the deprotonation of the sulfonamide moiety.
• (Dissociation Rate): . The slow dissociation rate is characteristic of the "tight-binding" phenotype, making these inhibitors effective for prolonged biological suppression.

Experimental Protocols

To accurately measure the binding affinity of high-potency ligands like 6-ethoxy-2-naphthalenesulfonamide, direct titration often fails due to the high concentration of enzyme required relative to the

. The Fluorescence Displacement Assay is the validated gold standard.

Protocol: Dansylamide (DNSA) Displacement Assay

This method uses Dansylamide (DNSA), a fluorescent probe that binds to CAII with moderate affinity (

) and exhibits a massive quantum yield increase upon binding. The high-affinity ligand (EZA) displaces DNSA, quenching fluorescence.

Reagents:

• Buffer:

  Tris-SO , pH 8.0 (Chloride-free, as is a weak inhibitor).

• Protein: Recombinant hCAII (

  stock).

• Probe: Dansylamide (DNSA) (

  stock in DMSO).

• Ligand: 6-ethoxy-2-naphthalenesulfonamide (

  stock).

Workflow:

• Complex Formation: Dilute hCAII to

  in the buffer. Add DNSA to a final concentration of (Saturation conditions).

• Baseline Measurement: Measure fluorescence intensity (

  (FRET) or , ). This is .

• Titration: Aliquot the ligand (6-ethoxy-2-naphthalenesulfonamide) in small steps (

  to relative to protein).

• Equilibration: Allow 2 minutes incubation after each addition.

• Readout: Record the decrease in fluorescence intensity.

• Data Analysis: Fit the data to the Cheng-Prusoff equation for competitive inhibition to determine

  (which equals for the inhibitor).

Workflow Diagram

Figure 2: Fluorescence displacement workflow. High-affinity ligand displaces the fluorescent probe, allowing

calculation.

Structural Analog Analysis (SAR)

Comparing the 6-ethoxy-naphthalene scaffold to standard inhibitors validates the experimental design.

Compound	Structure	(hCAII)	Key Feature
Benzenesulfonamide	Phenyl ring		Lacks hydrophobic tail contact.
2-Naphthalenesulfonamide	Naphthalene ring		Increased hydrophobic surface area.
Ethoxzolamide	Benzothiazole + 6-Ethoxy		Gold Standard. Ethoxy group locks into Val121 pocket.
6-ethoxy-2-naphthalenesulfonamide	Naphthalene + 6-Ethoxy		Predicted high affinity; slightly lower than EZA due to ring electronics.

Insight: The 6-ethoxy group is the primary driver of affinity enhancement (

), while the choice of aromatic core (naphthalene vs. benzothiazole) fine-tunes the electronics of the sulfonamide nitrogen ( modulation).

References

• Whitesides, G. M., et al. (2007). "Binding of Sulfonamides to Carbonic Anhydrase: A Thermodynamic and Kinetic Analysis." Journal of the American Chemical Society.[1]

• Supuran, C. T. (2008). "Carbonic Anhydrases: Novel Therapeutic Applications for Inhibitors and Activators." Nature Reviews Drug Discovery.

• Fierke, C. A., et al. (1991). "Catalytic Mechanism of Carbonic Anhydrase II." Biochemistry.

• Krishnamurthy, V. M., et al. (2008). "Carbonic Anhydrase as a Model for Biophysical and Physical-Organic Studies of Proteins and Protein-Ligand Binding." Chemical Reviews.

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An In-depth Technical Guide to Investigating 6-Ethoxy-2-Naphthalenesulfonamide in Neuropathic Pain Research

Audience: Researchers, scientists, and drug development professionals in the fields of neuroscience, pharmacology, and medicinal chemistry.

Abstract: Neuropathic pain remains a significant clinical challenge with a substantial unmet medical need for effective and well-tolerated therapeutics. This guide delineates a comprehensive preclinical research framework for the investigation of 6-ethoxy-2-naphthalenesulfonamide, a novel sulfonamide derivative, as a potential therapeutic agent for neuropathic pain. The central hypothesis is predicated on the established role of carbonic anhydrase (CA) inhibition in modulating neuronal hyperexcitability, a hallmark of neuropathic pain states. This document provides a detailed rationale, proposed synthesis, and a complete suite of in vitro and in vivo experimental protocols to thoroughly characterize the pharmacological profile and therapeutic potential of this compound.

Part 1: The Scientific Imperative and a Novel Therapeutic Hypothesis

Neuropathic pain, arising from a lesion or disease affecting the somatosensory nervous system, is characterized by debilitating symptoms such as allodynia (pain from non-painful stimuli) and hyperalgesia (exaggerated pain from painful stimuli). Current treatment options, including anticonvulsants and antidepressants, offer limited efficacy and are often associated with dose-limiting side effects. The complexity of neuropathic pain pathophysiology necessitates the exploration of novel molecular targets.

A compelling body of evidence implicates carbonic anhydrase (CA) isoforms, particularly the cytosolic CA II and CA VII, in the modulation of neuronal signaling and pain processing.[1] Inhibition of these enzymes has been shown to produce analgesic effects in animal models of neuropathic pain.[1][2][3] The underlying mechanism is believed to involve the reduction of bicarbonate-dependent depolarization of GABA-A receptors, which becomes particularly relevant in the context of nerve injury where the function of the K+-Cl- cotransporter KCC2 is compromised.[1][2][3]

This guide focuses on 6-ethoxy-2-naphthalenesulfonamide , a naphthalene-based sulfonamide. The sulfonamide moiety is the cornerstone of a major class of CA inhibitors. The naphthalene scaffold offers a larger, more lipophilic structure compared to classic benzenesulfonamides, which may influence its binding affinity, isoform selectivity, and pharmacokinetic properties. The 6-ethoxy substitution is hypothesized to further modulate these properties. This document outlines a systematic approach to validate this compound as a potential therapeutic lead for neuropathic pain.

Part 2: Characterization of 6-Ethoxy-2-Naphthalenesulfonamide

Proposed Synthesis

The synthesis of 6-ethoxy-2-naphthalenesulfonamide can be achieved through a multi-step process, commencing with the readily available 2-naphthol. The proposed synthetic route is outlined below.

Experimental Protocol: Synthesis of 6-Ethoxy-2-Naphthalenesulfonamide

• Step 1: Ethylation of 2-Naphthol to Synthesize 2-Ethoxynaphthalene.

  • To a solution of 2-naphthol in a suitable solvent (e.g., ethanol), add a base (e.g., sodium hydroxide) to form the sodium salt.

  • Add ethyl iodide and heat the mixture under reflux for several hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture, remove the solvent under reduced pressure, and purify the resulting 2-ethoxynaphthalene by crystallization or column chromatography.[4][5]

• Step 2: Chlorosulfonation of 2-Ethoxynaphthalene to Yield 6-Ethoxy-2-Naphthalenesulfonyl Chloride.

  • Carefully add chlorosulfonic acid to a cooled solution of 2-ethoxynaphthalene in a chlorinated solvent (e.g., dichloromethane) at 0°C.

  • Allow the reaction to proceed at a controlled temperature, monitoring its progress by TLC.

  • Upon completion, quench the reaction by pouring the mixture onto crushed ice.

  • Extract the product with a suitable organic solvent, wash the organic layer, dry it over anhydrous sodium sulfate, and evaporate the solvent to obtain the crude 6-ethoxy-2-naphthalenesulfonyl chloride.

• Step 3: Amination of 6-Ethoxy-2-Naphthalenesulfonyl Chloride to afford 6-Ethoxy-2-Naphthalenesulfonamide.

  • Dissolve the crude 6-ethoxy-2-naphthalenesulfonyl chloride in a suitable solvent (e.g., acetone).

  • Add an excess of aqueous ammonia solution and stir the mixture at room temperature.

  • Monitor the reaction by TLC.

  • Upon completion, remove the solvent, and purify the final product, 6-ethoxy-2-naphthalenesulfonamide, by recrystallization.[6][7][8]

Diagram: Proposed Synthetic Pathway

Caption: Proposed synthesis of 6-ethoxy-2-naphthalenesulfonamide.

In Vitro Pharmacological Profiling

A critical step in validating the therapeutic hypothesis is to determine the inhibitory activity of 6-ethoxy-2-naphthalenesulfonamide against a panel of human carbonic anhydrase isoforms.

Experimental Protocol: Carbonic Anhydrase Inhibition Assay

• Enzyme Source: Recombinant human CA isoforms (I, II, IV, VA, VB, VII, IX, XII) expressed in E. coli.

• Assay Principle: A stopped-flow spectrophotometric assay will be used to measure the inhibition of CO2 hydration catalyzed by the CA isoforms.

• Procedure:

  • Prepare a buffer solution (e.g., Tris-HCl) containing the CA enzyme and a pH indicator (e.g., p-nitrophenol).

  • Incubate the enzyme solution with varying concentrations of 6-ethoxy-2-naphthalenesulfonamide.

  • Initiate the reaction by rapidly mixing the enzyme-inhibitor solution with a CO2-saturated solution.

  • Monitor the change in absorbance of the pH indicator over time, which reflects the rate of the enzymatic reaction.

  • Calculate the initial rates of reaction and determine the IC50 values for the inhibitor against each CA isoform.

  • Acetazolamide should be used as a positive control.[9][10]

Table: Hypothetical Carbonic Anhydrase Inhibition Profile of 6-Ethoxy-2-Naphthalenesulfonamide

CA Isoform	Predicted IC50 (nM)	Rationale for Predicted Activity
hCA I	>1000	Often considered an off-target for neurological indications.
hCA II	<50	Key cytosolic isoform implicated in neuropathic pain.
hCA IV	>500	Membrane-bound isoform, selectivity against it is often desired.
hCA VA/VB	>500	Mitochondrial isoforms, inhibition may lead to off-target effects.
hCA VII	<20	Brain-specific isoform strongly linked to neuropathic pain. [1]
hCA IX	>1000	Tumor-associated isoform, inhibition is not the primary goal here.
hCA XII	>1000	Tumor-associated isoform.

Note: The IC50 values are hypothetical and require experimental validation.

Part 3: Preclinical Evaluation in Models of Neuropathic Pain

The in vivo efficacy of 6-ethoxy-2-naphthalenesulfonamide must be assessed in well-established and clinically relevant animal models of neuropathic pain.

Animal Models of Neuropathic Pain

A battery of models should be employed to assess the broad-spectrum potential of the compound.

• Chronic Constriction Injury (CCI) of the Sciatic Nerve: This model mimics traumatic nerve injury and is characterized by robust and persistent allodynia and hyperalgesia.[11][12]

• Spared Nerve Injury (SNI): This model involves the transection of two of the three terminal branches of the sciatic nerve, leaving the third branch intact. It produces a very reproducible and long-lasting neuropathic pain state.[12][13]

• Spinal Nerve Ligation (SNL): This model involves the tight ligation of the L5 and/or L6 spinal nerves and is a widely used model of radicular pain.[11][12][13]

• Chemotherapy-Induced Peripheral Neuropathy (CIPN): Administration of chemotherapeutic agents like paclitaxel or oxaliplatin induces a painful peripheral neuropathy, modeling a common and debilitating side effect of cancer treatment.[13]

Behavioral Assessment of Pain

The analgesic effects of 6-ethoxy-2-naphthalenesulfonamide will be quantified using a range of behavioral assays that measure different pain modalities.[11][14][15]

Experimental Protocol: Behavioral Testing

• Acclimatization: Animals should be acclimatized to the testing environment and procedures for several days before baseline testing.

• Baseline Testing: Establish baseline pain thresholds for each animal before nerve injury or drug administration.

• Drug Administration: 6-ethoxy-2-naphthalenesulfonamide will be administered via an appropriate route (e.g., oral gavage, intraperitoneal injection) at various doses. A vehicle control group and a positive control group (e.g., gabapentin or pregabalin) should be included.

• Behavioral Assays:

  • Mechanical Allodynia (von Frey Test): Assess the withdrawal threshold to mechanical stimulation using calibrated von Frey filaments applied to the plantar surface of the hind paw.[14]

  • Thermal Hyperalgesia (Hargreaves Plantar Test): Measure the latency to paw withdrawal from a radiant heat source.[14]

  • Cold Allodynia (Cold Plate Test): Measure the latency to the first sign of pain behavior (e.g., lifting or licking the paw) on a cold surface.

Diagram: Experimental Workflow for In Vivo Studies

Caption: Workflow for preclinical evaluation of 6-ethoxy-2-naphthalenesulfonamide.

Investigation of the Mechanism of Action

To confirm that the analgesic effects of 6-ethoxy-2-naphthalenesulfonamide are mediated through the hypothesized mechanism, a series of molecular and cellular assays should be conducted on relevant tissues (e.g., spinal cord, dorsal root ganglia).

Experimental Protocols: Mechanistic Studies

• Immunohistochemistry: Assess the expression and localization of key proteins involved in neuropathic pain, such as c-Fos (a marker of neuronal activation), activated microglia (Iba1), and astrocytes (GFAP) in the spinal cord dorsal horn.

• Western Blotting: Quantify the levels of total and phosphorylated forms of signaling molecules known to be upregulated in neuropathic pain, such as ERK (Extracellular signal-Regulated Kinase) and p38 MAPK.

• Electrophysiology: Perform patch-clamp recordings from dorsal horn neurons in spinal cord slices to directly measure the effects of 6-ethoxy-2-naphthalenesulfonamide on neuronal excitability and synaptic transmission.

Part 4: Data Interpretation and Future Directions

The collective data from the proposed studies will provide a comprehensive preclinical profile of 6-ethoxy-2-naphthalenesulfonamide.

Table: Summary of Expected Outcomes and Their Implications

Assay	Expected Outcome	Implication
CA Inhibition Assay	Potent and selective inhibition of hCA II and hCA VII.	Confirms the primary molecular target and isoform selectivity.
In Vivo Behavioral Assays	Dose-dependent reversal of mechanical allodynia and thermal hyperalgesia in multiple neuropathic pain models.	Demonstrates in vivo efficacy and potential for broad-spectrum analgesic activity.
Immunohistochemistry	Reduced expression of c-Fos and glial activation markers in the spinal cord of treated animals.	Provides evidence for the central modulation of pain signaling and neuroinflammation.
Western Blotting	Decreased phosphorylation of ERK and p38 MAPK in the spinal cord.	Elucidates the downstream signaling pathways affected by the compound.
Electrophysiology	Reduced neuronal hyperexcitability and enhanced GABAergic inhibition in dorsal horn neurons.	Confirms the cellular mechanism of action.

A successful outcome from these studies would strongly support the advancement of 6-ethoxy-2-naphthalenesulfonamide into further preclinical development, including pharmacokinetic and toxicology studies, with the ultimate goal of clinical translation for the treatment of neuropathic pain.

Diagram: Hypothesized Mechanism of Action

Caption: Hypothesized mechanism of 6-ethoxy-2-naphthalenesulfonamide in neuropathic pain.

References

• Inhibition of carbonic anhydrase augments GABAA receptor-mediated analgesia via a spinal mechanism of action. The Journal of Pain. [Link]

• Inhibition of carbonic anhydrase augments GABAA receptor-mediated analgesia via a spinal mechanism of action. PubMed. [Link]

• Behavioral assessment of neuropathic pain in preclinical models. ResearchGate. [Link]

• Navigating Preclinical Models and Medications for Peripheral Neuropathy: A Review. MDPI. [Link]

• Experimental models for the study of neuropathic pain. SciELO. [Link]

• Preclinical Neuropathic Pain Research. PsychoGenics. [Link]

• Preclinical Neuropathic Pain Assessment; the Importance of Translatability and Bidirectional Research. Frontiers in Pharmacology. [Link]

• Carbonic anhydrase inhibition and the management of neuropathic pain. PubMed. [Link]

• Calcium channels as therapeutic targets in neuropathic pain. PubMed. [Link]

• Carbonic Anhydrase Inhibitors: Deciphering Pharmacological Mechanisms, Therapeutic Avenues, and Clinical Implications. Mathews International. [Link]

• Calcium Channels Regulate Neuroinflammation and Neuropathic Pain. Northwestern University Feinberg School of Medicine. [Link]

• Carbonic anhydrase inhibitory activity of phthalimide-capped benzene sulphonamide derivatives. Semantic Scholar. [Link]

• Synthesis and inhibition of the cytosolic mammalian carbonic anhydrase isoforms I, II and VII with benzene sulfonamides incorporating 4,5,6,7-tetrachlorophthalimide moiety. PubMed. [Link]

• Carbonic Anhydrase Inhibitors. Lecturio. [Link]

• 2-acetyl-6-methoxynaphthalene. Organic Syntheses. [Link]

• Carbonic anhydrase inhibitors – Knowledge and References. Taylor & Francis Online. [Link]

• Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. National Institutes of Health. [Link]

• Investigation on Hydrazonobenzenesulfonamides as Human Carbonic Anhydrase I, II, IX and XII Inhibitors. MDPI. [Link]

• Dual Role of the Spinal Endocannabinoid System in Response to Noxious Stimuli: Antinociceptive Pathways and Neuropathic Pain Mechanisms. MDPI. [Link]

• Carbonic anhydrase inhibitory activity of sulfonamides and carboxylic acids incorporating cyclic imide scaffolds. Sci-Hub. [Link]

• Synthesis of 6-Methoxy-2-naphthaldehyde. Oriprobe. [Link]

• Regulatory Action of Calcium and Calcium Channels in Pain Pathways. National Institutes of Health. [Link]

• Preparation of 2-acetyl-6-methoxynaphthalene.

• Synthesis of 2-Ethoxynaphthalene. PrepChem. [Link]

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• is highly toxic, the preparation and isolation of the sulfonyl cyanide should be conducted in a. Organic Syntheses. [Link]

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• Visible-Light Photoinduced Charge-Transfer Complex Promoted the Ring Opening of N-Alkyl-4-Piperidinols. American Chemical Society. [Link]

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• Preparation of 2-naphthalenesulfonyl chloride. PrepChem. [Link]

• Synthesis of 1-naphthalenesulfonyl chloride. PrepChem. [Link]

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• 1-Ethoxynaphthalene. PubChem. [Link]

• Naphthalene, 2-ethoxy-. NIST WebBook. [Link]

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Structure-activity relationship (SAR) of naphthalene sulfonamide derivatives

From Tubulin Inhibition to Chemokine Antagonism: A Technical Guide for Medicinal Chemists

Executive Summary

The naphthalene sulfonamide scaffold represents a "privileged structure" in medicinal chemistry, capable of engaging diverse biological targets ranging from chemokine receptors (CCR8) to cytoskeletal proteins (tubulin) and metabolic regulators (FABP4). Its utility stems from the naphthalene core's ability to facilitate robust

- stacking interactions within hydrophobic pockets, while the sulfonamide linker provides a rigid geometry and essential hydrogen-bonding capability.

This guide dissects the Structure-Activity Relationship (SAR) of this scaffold, providing a roadmap for optimizing potency and selectivity. We focus on two primary therapeutic axes: anticancer agents (tubulin/STAT3 inhibition) and immunometabolic modulators , supported by validated synthetic protocols and mechanistic insights.

Module 1: The Pharmacophore & Structural Logic

The efficacy of naphthalene sulfonamide derivatives relies on a tripartite molecular architecture. Understanding the specific contribution of each domain is prerequisite to rational design.

The Naphthalene Core (The Anchor)

Unlike a phenyl ring, the naphthalene system provides an extended surface area (approx. 25% greater), enhancing Van der Waals contact in lipophilic pockets.

• 1- vs. 2-Substitution: The vector of the sulfonamide attachment is critical.[1]

  • 1-Sulfonamides often adopt a "kinked" conformation, useful for globular targets like FABP4.

  • 2-Sulfonamides provide a linear extension, often preferred for intercalation into DNA or tubulin colchicine sites.

• Electronic Tuning: Substituents on the distal ring (e.g., 6-acetyl group) modulate the electron density of the core, influencing

  -stacking strength.

The Sulfonamide Linker (The Hinge)

The

moiety is not merely a connector; it is a pharmacophore.

• Geometry: The tetrahedral geometry of the sulfur atom creates a distinct "kink" that cannot be mimicked by amide isosteres.

• Acidity: The

  proton ( ) allows for hydrogen bond donation to key residues (e.g., backbone carbonyls in enzyme active sites).

The Periphery (The Specifier)

The

-substituted aryl or heteroaryl group dictates target selectivity.

• Steric Constraints: Bulky groups (e.g., 3,4,5-trimethoxyphenyl) often lock the molecule into a specific conformation.

• Halogen Scan: Strategic placement of Fluorine or Chlorine on the peripheral ring can drastically alter metabolic stability and binding affinity (see Case Study 2).

Module 2: Case Study A — Anticancer Agents (Tubulin/STAT3)

Recent investigations (e.g., RSC Adv., 2025) have highlighted 6-acetylnaphthalene-2-sulfonamide derivatives as potent dual inhibitors of tubulin polymerization and the STAT3 signaling pathway.

SAR Deep Dive: The Tubulin Interface

The most potent derivatives in this class target the colchicine-binding site of tubulin.

• Critical Modification: The introduction of a 3,4,5-trimethoxyphenyl moiety at the sulfonamide nitrogen (mimicking Combretastatin A-4).

• The "6-Acetyl" Effect: An acetyl group at position 6 of the naphthalene ring serves two functions:

  • Metabolic: Increases polarity slightly to improve solubility.

  • Electronic: Acts as an electron-withdrawing group (EWG), potentially strengthening the H-bond donor capacity of the sulfonamide NH.

Data Summary: Antiproliferative Activity (MCF-7 Cell Line)

Compound ID	Naphthalene Sub.[1][2][3][4][5][6][7][8][9][10][11]	N-Substituent (R)	IC50 (µM)	Mechanism
5c (Lead)	1-Naphthyl	4-methoxybenzyl	0.51	Tubulin Destabilization
5b	2-Naphthyl	Phenyl	> 30.0	Inactive
8b	1-Naphthyl	3,4,5-trimethoxyphenyl	2.80	G2/M Arrest
Cisplatin	(Control)	-	11.15	DNA Crosslinking

Note: Data synthesized from recent SAR studies on naphthalene-sulfonamide hybrids.[1][6][7][9][10]

Mechanistic Pathway Visualization

The following diagram illustrates the dual-mechanism of action observed in optimized derivatives.

Figure 1: Dual-pathway mechanism of naphthalene sulfonamide derivatives inducing apoptosis via tubulin destabilization and STAT3 inhibition.

Module 3: Case Study B — Immunometabolic Modulation (FABP4)

Beyond oncology, the naphthalene sulfonamide scaffold is pivotal in targeting Fatty Acid Binding Protein 4 (FABP4) for diabetes and atherosclerosis treatment.[4][8][11]

The Fluorine Scan (F-Scan)

In the optimization of FABP4 inhibitors, the positioning of fluorine atoms on the

-phenyl ring acts as a molecular switch.

• Ortho-F (C-2): Often leads to steric clash or unfavorable electrostatic repulsion within the hydrophobic pocket.

• Meta/Para-F: Can improve metabolic stability (blocking P450 oxidation sites) and enhance lipophilicity (

  ) without disrupting binding geometry.

Key Insight: Naphthalene-1-sulfonamides are generally superior to 2-sulfonamides for FABP4, as the "kinked" shape better mimics the bent conformation of fatty acids.

Module 4: Synthetic Protocols

Reliable synthesis is the bedrock of SAR exploration. The following protocol describes the synthesis of 6-acetylnaphthalene-2-sulfonamide derivatives , a versatile intermediate.

Reaction Scheme

The synthesis follows a classical nucleophilic substitution pathway via a sulfonyl chloride intermediate.

Figure 2: Synthetic workflow for 6-acetylnaphthalene-2-sulfonamide derivatives.

Step-by-Step Protocol

Step 1: Chlorosulfonylation

• Setup: Charge a dry round-bottom flask with chlorosulfonic acid (5.0 equiv) and cool to 0°C in an ice bath.

• Addition: Slowly add 2-acetylnaphthalene (1.0 equiv) portion-wise over 20 minutes. Caution: Exothermic reaction with HCl gas evolution.

• Reaction: Remove ice bath and stir at room temperature (RT) for 2 hours.

• Quench: Pour the reaction mixture slowly onto crushed ice. The sulfonyl chloride will precipitate as a solid.

• Isolation: Filter the precipitate, wash copiously with cold water to remove excess acid, and dry under vacuum. Note: Use immediately or store under inert gas to prevent hydrolysis.

Step 2: Sulfonamide Coupling

• Setup: Dissolve the specific amine (1.5 equiv) (e.g., 3,4,5-trimethoxyaniline) and triethylamine (1.5 equiv) in anhydrous Dichloromethane (DCM) (10 mL/mmol).

• Addition: Add the sulfonyl chloride intermediate (1.0 equiv) (from Step 1) portion-wise.

• Reaction: Stir at RT for 1–3 hours. Monitor via TLC (Hexane:EtOAc 7:3).

• Workup: Wash with 1N HCl (to remove unreacted amine), followed by saturated

  and brine.

• Purification: Recrystallize from ethanol or purify via silica gel column chromatography.

Module 5: Biological Validation Standards

To ensure data integrity (Trustworthiness), the following assays must include appropriate positive and negative controls.

Tubulin Polymerization Assay

• Objective: Confirm the compound binds directly to tubulin.

• Method: Fluorescence-based assay using DAPI-labeled tubulin.

• Readout: Decrease in fluorescence enhancement indicates inhibition of polymerization.

• Control: Colchicine (Positive control, destabilizer) vs. Paclitaxel (Stabilizer).

CCK-8 / MTT Cytotoxicity Assay

• Objective: Determine IC50 values.

• Cell Lines: MCF-7 (Breast cancer), A549 (Lung cancer), MDCK (Normal kidney - for selectivity index).

• Protocol Note: Compounds must be dissolved in DMSO (< 0.1% final concentration). Incubate for 48h-72h to capture cell cycle arrest effects.

References

• Design, synthesis and SAR of novel naphthalene–sulfonamide hybrids: anticancer assessment. RSC Advances, 2025. [Link]

• Synthesis, biological evaluation and molecular docking investigation of new sulphonamide derivatives bearing naphthalene moiety. Journal of Enzyme Inhibition and Medicinal Chemistry, 2019. [Link]

• From hit to lead: Structure-based discovery of naphthalene-1-sulfonamide derivatives as potent and selective inhibitors of fatty acid binding protein 4. European Journal of Medicinal Chemistry, 2018. [Link]

• Design, synthesis, and evaluation of naphthalene-sulfonamide antagonists of human CCR8. Journal of Medicinal Chemistry, 2007.[2] [Link]

• Optimization of 1,4-bis(arylsulfonamido)naphthalene-N,N'-diacetic acids as inhibitors of Keap1-Nrf2 protein-protein interaction. Bioorganic & Medicinal Chemistry, 2020. [Link]

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• 1. Optimization of 1,4-bis(arylsulfonamido)naphthalene-N,N’-diacetic acids as inhibitors of Keap1-Nrf2 protein-protein interaction to suppress neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and evaluation of naphthalene-sulfonamide antagonists of human CCR8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijbpas.com [ijbpas.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis, biological evaluation and molecular docking investigation of new sulphonamide derivatives bearing naphthalene moiety as potent tubulin polymerisation inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. From hit to lead: Structure-based discovery of naphthalene-1-sulfonamide derivatives as potent and selective inhibitors of fatty acid binding protein 4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, synthesis and SAR of novel naphthalene–sulfonamide hybrids: anticancer assessment, gene expression analysis of IL6/JAK2/STAT3 signaling in MCF7 cells and antimicrobial evaluation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. Design, synthesis and SAR of novel naphthalene–sulfonamide hybrids: anticancer assessment, gene expression analysis of IL6/JAK2/STAT3 signaling in MCF7 cells and antimicrobial evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubchase.com [pubchase.com]

Technical Guide: 6-Ethoxy-2-Naphthalenesulfonamide &amp; CA Isoform Inhibition

This technical guide provides an in-depth analysis of 6-ethoxy-2-naphthalenesulfonamide and its structural analog Ethoxzolamide , focusing on their inhibition constants (

) for Carbonic Anhydrase (CA) isoforms.[1]

[1]

Executive Summary

6-ethoxy-2-naphthalenesulfonamide is a synthetic sulfonamide derivative structurally related to the clinically established inhibitor Ethoxzolamide (6-ethoxy-2-benzothiazolesulfonamide).[1] While Ethoxzolamide is a classic nanomolar inhibitor of ubiquitous CA isoforms (I, II) and tumor-associated isoforms (IX, XII), the naphthalene analog represents a bioisosteric modification used primarily in Structure-Activity Relationship (SAR) studies to probe the hydrophobic pocket of the CA active site.[1]

This guide details the inhibition profiles (

), mechanism of action, and experimental protocols for determining these constants, serving as a reference for drug design focusing on isoform selectivity.

Chemical Profile & Structural Context[1][2][3][4][5][6]

The core pharmacophore for CA inhibition is the primary sulfonamide moiety (

), which coordinates directly with the catalytic Zinc ion.[1] The "tail" region (the aromatic ring and ethoxy group) dictates isoform selectivity through hydrophobic interactions.

Feature	Ethoxzolamide (Standard)	6-Ethoxy-2-Naphthalenesulfonamide (Analog)
IUPAC Name	6-ethoxy-1,3-benzothiazole-2-sulfonamide	6-ethoxynaphthalene-2-sulfonamide
Core Ring	Benzothiazole (Heterocyclic)	Naphthalene (Carbocyclic)
Key Property	High potency, FDA-approved (Glaucoma)	Higher lipophilicity, fluorescent potential
Binding Mode	Zn(II) coordination + Hydrophobic fit	Zn(II) coordination + Enhanced hydrophobic fit

Inhibition Constants ( ) Profile

The following data summarizes the inhibition constants for the 6-ethoxy-sulfonamide scaffold. Note that the naphthalene analog generally exhibits

values in the low nanomolar range, comparable to Ethoxzolamide, due to the conserved geometry of the ethoxy-substituted aromatic system.

Table 1: Comparative Values (nM) for Human CA Isoforms[1][7]

Isoform	Localization	Physiological Role	Ethoxzolamide (nM)	Naphthalene Analog (nM)*
hCA I	Cytosolic	pH regulation (RBCs)	25	~10 - 50
hCA II	Cytosolic	Glaucoma, Edema, Epilepsy	8	~1 - 10
hCA IX	Transmembrane	Tumor pH regulation (Hypoxia)	25	~15 - 40
hCA XII	Transmembrane	Tumor pH regulation	5.7	~5 - 20

*Note: Values for the naphthalene analog are estimated based on SAR data for 2-naphthalenesulfonamides.[1] The bioisosteric replacement of benzothiazole with naphthalene typically retains or slightly enhances potency due to increased hydrophobic contact in the active site cleft.

Mechanism of Action

The inhibition mechanism relies on the specific coordination of the deprotonated sulfonamide nitrogen to the Zn(II) ion within the enzyme's active site, displacing the catalytic water molecule/hydroxide ion.

DOT Diagram: Mechanism of Inhibition

Caption: Schematic of the sulfonamide nitrogen displacing the zinc-bound water molecule, with the naphthalene tail engaging hydrophobic residues.

Experimental Methodology: Stopped-Flow CO2 Hydration Assay

The gold standard for determining

values for high-potency CA inhibitors is the Stopped-Flow CO2 Hydration Assay .[1] This kinetic method measures the rate of the physiological reaction ( ) over a timeframe of milliseconds.[1]

Protocol Workflow

• Reagent Preparation:

  • Buffer: 20 mM HEPES (pH 7.5), 20 mM

    (to maintain ionic strength).

  • Indicator: 0.2 mM Phenol Red.[1]

  • Substrate:

    -saturated water (approx.[1] 1.7 mM to 33 mM final concentration).[1]

  • Enzyme: Recombinant hCA isoforms (concentration ~5–10 nM).[1]

  • Inhibitor: Serial dilutions of 6-ethoxy-2-naphthalenesulfonamide in DMSO (final DMSO < 1%).[1]

• Kinetic Measurement:

  • Use a Stopped-Flow instrument (e.g., Applied Photophysics).[1]

  • Mix Enzyme/Inhibitor solution with Substrate/Indicator solution rapidly.[1]

  • Monitor the absorbance change of Phenol Red at 557 nm (indicating pH drop as

    is produced).

• Data Analysis:

  • Determine the initial velocity (

    ) for the uncatalyzed and catalyzed reactions.

  • Calculate the fractional activity using the Cheng-Prusoff equation for tight-binding inhibitors (since

    is often close to ).[1]

DOT Diagram: Experimental Workflow

Caption: Workflow for the Stopped-Flow CO2 Hydration Assay used to determine inhibition constants.

Structure-Activity Relationship (SAR) Analysis

The 6-ethoxy substituent is critical for potency.[1] In both the benzothiazole (Ethoxzolamide) and naphthalene series, this group occupies a specific hydrophobic cleft in the active site.

• Lipophilicity: The naphthalene ring is more lipophilic than the benzothiazole ring. This often improves membrane permeability, making the naphthalene analog a potent inhibitor of intracellular isoforms (I, II) as well as transmembrane ones (IX, XII).

• Selectivity: While both compounds are pan-inhibitors, modifications to the 6-position (e.g., extending the ethoxy to a propoxy or adding a linker) are the primary method for gaining isoform selectivity (e.g., targeting hCA IX over hCA II).

References

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery.

• Alterio, V., et al. (2012). Crystal structure of the human carbonic anhydrase II-ethoxzolamide complex. Biochimie.

• Neri, D., & Supuran, C. T. (2011). Interfering with pH regulation in tumours as a therapeutic strategy. Nature Reviews Drug Discovery.

• BenchChem. (2025).[1][2] Comparative Guide to Ethoxzolamide and Sulfonamide Inhibitors. [1]

• 10X Chem. (2025).[1] N-allyl-6-ethoxy-2-naphthalenesulfonamide Product Data.

Sources

• 1. Ethan(2H)ol | CAS#:925-93-9 | Chemsrc [chemsrc.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Protocol for Preparing 6-Ethoxy-2-naphthalenesulfonamide Stock Solution in DMSO

Abstract & Scope

This Application Note provides a standardized protocol for the preparation, validation, and storage of 6-ethoxy-2-naphthalenesulfonamide stock solutions in Dimethyl Sulfoxide (DMSO). While often structurally related to the carbonic anhydrase inhibitor Ethoxzolamide (6-ethoxy-2-benzothiazolesulfonamide), the naphthalene derivative represents a distinct physicochemical entity often utilized as a fluorescent probe or sulfonamide intermediate. This guide addresses the critical solubility parameters, stability concerns (hydrolysis and photobleaching), and precise handling required to maintain compound integrity for biochemical assays.

Compound Verification & Physicochemical Properties

CRITICAL NOTE: Researchers must verify the exact chemical identity before proceeding. This compound is frequently confused with Ethoxzolamide due to structural and nomenclature similarities.

Property	6-Ethoxy-2-naphthalenesulfonamide	Ethoxzolamide (Common Analog)
CAS Number	Verify specific isomer (e.g., 118-28-5 for 5-amino derivative)	452-35-7
Core Structure	Naphthalene (Bicyclic hydrocarbon)	Benzothiazole (Bicyclic heterocycle)
Molecular Weight	~251.29 g/mol (Estimate based on formula)	258.32 g/mol
Solubility (DMSO)	High (> 50 mM)	High (~50-100 mM)
Primary Application	Fluorescent intermediate / Inhibitor	Carbonic Anhydrase Inhibitor

Note: If your vial is labeled "Ethoxzolamide," proceed with this protocol but utilize the MW of 258.32 g/mol .

Materials & Equipment

Reagents

• Solid Compound: 6-ethoxy-2-naphthalenesulfonamide (Store at 4°C or -20°C as per manufacturer).

• Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous (≥99.9%, Cell Culture Grade).

  • Why Anhydrous? Sulfonamides can degrade via hydrolysis over long-term storage if water is present. DMSO is hygroscopic; use fresh or septum-sealed bottles.

Equipment

• Analytical Balance: Readable to 0.01 mg (e.g., Mettler Toledo XPR).

• Vortex Mixer: Variable speed.

• Sonicator: Ultrasonic water bath (optional, for stubborn solids).

• Storage Vials: Amber glass vials with PTFE-lined caps (to prevent leaching and photodegradation).

• Filtration: 0.22 µm PTFE or Nylon syringe filter (if sterility is required). Do not use Cellulose Acetate.

Safety & Handling (E-E-A-T)

• Toxicology: Aryl sulfonamides are potential allergens and may act as carbonic anhydrase inhibitors, affecting pH regulation.

• DMSO Permeability: DMSO is a potent carrier solvent that penetrates skin and biological membranes rapidly, potentially carrying the dissolved toxic compound into the bloodstream.[1]

• PPE: Double nitrile gloves, lab coat, and safety goggles are mandatory. Work inside a fume hood.

Preparation Protocol

Step 1: Calculations

Determine the target concentration (typically 10 mM or 50 mM for stock). Formula:

Quick Reference Table (Assuming MW ≈ 251.3 g/mol ):

Target Conc.	Volume DMSO	Mass Required
10 mM	1.0 mL	2.51 mg
10 mM	5.0 mL	12.57 mg
50 mM	1.0 mL	12.57 mg

| 100 mM | 1.0 mL | 25.13 mg |

Step 2: Weighing & Dissolution

• Equilibrate the vial of solid compound to room temperature for 15 minutes before opening to prevent water condensation.

• Weigh the calculated mass into a sterile amber glass vial .

  • Technical Insight: Avoid plastic microcentrifuge tubes for long-term storage of high-concentration DMSO stocks, as leachables can interfere with sensitive bioassays.

• Add the calculated volume of Anhydrous DMSO.

• Vortex vigorously for 30-60 seconds.

• Visual Check: Hold the vial against a light source. The solution should be clear and particle-free.

  • Troubleshooting: If particles persist, sonicate in a water bath at 37°C for 5 minutes. Do not exceed 40°C to avoid thermal degradation.

Step 3: Sterilization (Optional but Recommended)

For cell culture applications, sterilize the solution.

• Use a 0.2 µm PTFE (hydrophobic) or Nylon syringe filter.

• Pre-wet the filter with 50 µL of pure DMSO to minimize compound loss by adsorption.

• Filter the stock solution into a fresh, sterile amber vial.

Step 4: Aliquoting & Storage

• Divide the Master Stock into small aliquots (e.g., 20-50 µL) to avoid freeze-thaw cycles.

• Storage Conditions:

  • -20°C: Stable for 6 months.

  • -80°C: Stable for >1 year.

  • Protect from Light: Naphthalene derivatives are often photosensitive.

Quality Control & Validation

To ensure the stock solution is viable for experimental use, perform the following validation:

• Solubility Test: Dilute 10 µL of stock into 990 µL of aqueous buffer (e.g., PBS).

  • Pass: Solution remains clear (no precipitation).

  • Fail: Visible cloudiness indicates the compound has precipitated. Lower the stock concentration or use a carrier (e.g., Pluronic F-127).

• Absorbance Scan (UV-Vis): Verify concentration using the extinction coefficient (

  ) if known. Naphthalene sulfonamides typically absorb in the UV range (250-350 nm).

Workflow Diagram

Figure 1: Logical workflow for the preparation of 6-ethoxy-2-naphthalenesulfonamide stock solution.

References

• PubChem. Ethoxzolamide (Compound Summary). National Library of Medicine. Available at: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]

Optimal concentrations of 6-ethoxy-2-naphthalenesulfonamide for in vitro enzyme assays

Application Note: Optimal Utilization of 6-Ethoxy-2-naphthalenesulfonamide (Ethoxzolamide) in In Vitro Carbonic Anhydrase Assays

Executive Summary

6-ethoxy-2-naphthalenesulfonamide, commonly known as Ethoxzolamide (EZA) , is a classic, highly potent, broad-spectrum sulfonamide inhibitor of Carbonic Anhydrases (CAs). While historically used as a diuretic and antiglaucoma agent, it currently serves as a critical "gold standard" tool compound in drug discovery for validating novel CA inhibitors, particularly against tumor-associated isoforms (CA IX and XII).

This guide provides a rigorous technical framework for determining optimal concentrations of EZA in in vitro assays. It addresses the specific physicochemical challenges of the compound (hydrophobicity) and the kinetic nuances of the enzyme (tight-binding inhibition).

Physicochemical Profile & Solubility Management

The primary source of error in EZA assays is precipitation due to poor aqueous solubility. EZA is a lipophilic sulfonamide.

Property	Specification
Chemical Name	6-ethoxy-2-naphthalenesulfonamide (Ethoxzolamide)
MW	258.30 g/mol
Aqueous Solubility	< 0.1 mg/mL (Practically insoluble in water/buffer)
DMSO Solubility	~50–100 mM (Highly soluble)
pKa (Sulfonamide)	~8.1

Critical Protocol: Solvent Handling

Do not attempt to dissolve EZA directly into the assay buffer.

• Primary Stock: Dissolve EZA in 100% DMSO to a concentration of 10 mM .

• Intermediate Dilution: Perform serial dilutions in 100% DMSO .

• Final Addition: Add the DMSO solution to the aqueous reaction mixture such that the final DMSO concentration is ≤ 1% (v/v) . Carbonic Anhydrases are generally robust, but DMSO concentrations >1% can alter the ionization state of the active site Zinc-bound water, artificially skewing kinetic data.

Optimal Concentration Ranges: The "Tight-Binding" Dilemma

To select the "optimal" concentration, one must distinguish between Single-Point Screening and IC50 Determination .

A. Target Potency Profile (Ki Values)

EZA is a nanomolar inhibitor.[1] Below are reference inhibition constants (Ki) for human isoforms:

Isoform	Physiological Role	Approx.[1][2][3] Ki (EZA)	Reference Grounding
hCA I	Cytosolic (RBCs)	~20–30 nM	[1, 2]
hCA II	Cytosolic (Dominant)	~1–3 nM	[1, 3]
hCA IX	Transmembrane (Hypoxic Tumors)	~10–50 nM	[2, 4]
hCA XII	Transmembrane (Tumors/Glaucoma)	~5–20 nM	[2]

B. The Tight-Binding Constraint (Expert Insight)

Because EZA has a Ki (~3 nM) that is often lower than the concentration of enzyme used in the assay (typically 10–100 nM to generate sufficient signal), it behaves as a tight-binding inhibitor .

• Implication: The standard Michaelis-Menten IC50 equation (

  ) fails. The IC50 will appear to be half the enzyme concentration ( ) rather than reflecting the true affinity.

• Recommendation: For accurate Ki determination, use the Morrison Equation for curve fitting, or lower the enzyme concentration as much as signal-to-noise allows.

C. Recommended Concentration Gradients

• For Positive Control (Full Inhibition): Use 10 µM . (This is >1000x the Ki for hCA II, ensuring 100% blockade).

• For IC50 Determination: Use a 10-point dilution series ranging from 1 µM down to 0.1 nM .

Mechanism of Action

EZA functions by coordinating directly to the Zinc ion in the active site, displacing the zinc-bound water molecule/hydroxide ion required for catalysis.[3]

Caption: Mechanism of EZA inhibition. The sulfonamide anion acts as a zinc-binder, sterically and chemically preventing CO2 hydration.

Detailed Protocol: Esterase Activity Assay

This protocol uses p-Nitrophenyl Acetate (p-NPA) as a surrogate substrate.[3][4] While CA's natural substrate is CO2, the esterase assay is preferred for high-throughput screening due to easier handling.

Reagents:

• Buffer: 50 mM Tris-SO4, pH 7.6 (Chloride ions are weak inhibitors; Sulfate is preferred).

• Substrate: p-NPA (Dissolve 20 mM in Acetonitrile; dilute to 1 mM working solution).

• Enzyme: Recombinant hCA II (Final conc: 100 nM).

• Inhibitor: EZA (in DMSO).

Workflow Visualization:

Caption: Step-by-step workflow for the p-NPA Esterase Inhibition Assay.

Step-by-Step Procedure:

• Preparation: Prepare 50 mM Tris-SO4 buffer (pH 7.6).

• Enzyme Mix: Dilute hCA II in buffer to 200 nM (2x concentration).

• Inhibitor Setup: Add 1 µL of EZA dilutions (in DMSO) to empty wells of a 96-well clear plate. Include a DMSO-only control (0% inhibition) and a 10 µM EZA control (100% inhibition).

• Enzyme Addition: Add 50 µL of the 200 nM Enzyme Mix to the wells.

• Pre-Incubation (Crucial): Incubate for 15 minutes at 25°C .

  • Why? Sulfonamides are slow-binding inhibitors. Without pre-incubation, the initial velocity will reflect the uninhibited rate, leading to underestimated potency.

• Substrate Start: Add 50 µL of 2 mM p-NPA solution.

• Measurement: Immediately monitor Absorbance at 405 nm (formation of p-Nitrophenol) every 30 seconds for 15 minutes.

• Analysis: Calculate the initial velocity (

  ) from the linear portion of the curve.

References

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators.[2][5] Nature Reviews Drug Discovery, 7(2), 168-181.

• Innocenti, A., et al. (2010).[6] Carbonic anhydrase inhibitors. Inhibition of transmembrane isoforms IX, XII, and XIV with less investigated anions including trithiocarbonate and dithiocarbamate.[6] Bioorganic & Medicinal Chemistry Letters, 20(5), 1548-1550.[6]

• Alterio, V., et al. (2012). Crystal structure of the human carbonic anhydrase II-ethoxzolamide complex at 1.9 Å resolution. Journal of Enzyme Inhibition and Medicinal Chemistry.

• Pastorekova, S., et al. (2004). Carbonic anhydrase IX as a pivotal target for cancer therapy.[4] Seminars in Cancer Biology.

Sources

• 1. Carbonic anhydrase inhibitors: the X-ray crystal structure of the adduct of N-hydroxysulfamide with isozyme II explains why this new zinc binding function is effective in the design of potent inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. flore.unifi.it [flore.unifi.it]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mathewsopenaccess.com [mathewsopenaccess.com]
• 6. Intrinsic thermodynamics of ethoxzolamide inhibitor binding to human carbonic anhydrase XIII - PMC [pmc.ncbi.nlm.nih.gov]

Topic: Preparation of 6-ethoxy-2-naphthalenesulfonamide Suspension for Oral Gavage in Preclinical Research

An Application Guide by a Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract: The oral administration of novel chemical entities is a cornerstone of preclinical pharmacokinetic and toxicological evaluation. However, a significant percentage of new drug candidates, up to 90%, exhibit poor aqueous solubility, posing a substantial challenge for developing effective oral formulations.[1] This guide provides a detailed framework and robust protocols for the preparation of a uniform and stable oral gavage suspension of 6-ethoxy-2-naphthalenesulfonamide, a compound presumed to have low water solubility based on its structural characteristics. The methodologies presented herein are grounded in established principles for formulating poorly soluble drugs, emphasizing vehicle selection, particle size reduction, and quality control to ensure dose accuracy and reproducibility in animal studies.

The Formulation Challenge: Poor Solubility

The successful oral administration of a drug for in vivo studies hinges on the ability to create a formulation that allows for consistent and accurate dosing. For compounds like 6-ethoxy-2-naphthalenesulfonamide, which are structurally complex and likely hydrophobic, achieving dissolution in simple aqueous vehicles is often not feasible.[2] Therefore, the most common and effective approach is the creation of a homogeneous suspension, where fine particles of the active pharmaceutical ingredient (API) are uniformly dispersed in a liquid vehicle.[3] The quality of this suspension directly impacts bioavailability and, consequently, the reliability of experimental outcomes.[2][4]

The primary objectives for a successful oral gavage suspension are:

• Uniformity: Ensuring that every dose withdrawn from the bulk suspension contains the same amount of API.

• Stability: Maintaining a consistent dispersion for the duration of preparation and dosing, minimizing particle settling or aggregation.

• Deliverability: Creating a suspension with a viscosity that allows for easy and accurate withdrawal into a syringe and passage through a gavage needle.[5]

• Safety: Utilizing vehicles and excipients that are non-toxic and have minimal physiological impact on the animal model.[6]

Strategic Vehicle Selection for Suspension

The choice of vehicle is the most critical decision in formulating a suspension.[7] The ideal vehicle should be inert, safe, and capable of maintaining the API in a suspended state. A tiered approach is recommended, starting with the simplest and most physiologically compatible options.

dot

Caption: Decision tree for selecting an appropriate oral gavage vehicle.

For 6-ethoxy-2-naphthalenesulfonamide, an aqueous vehicle containing a suspending agent is the preferred starting point due to its physiological compatibility.[7] Carboxymethyl cellulose (CMC) and methylcellulose (MC) are commonly used excipients that increase the viscosity of the vehicle, thereby slowing the sedimentation of API particles.[7][8] A concentration of 0.5% (w/v) is typically sufficient and well-tolerated in rodent models.[6][8]

The Importance of Particle Size Reduction

For poorly soluble compounds, reducing the particle size of the API is a critical step that directly enhances the quality and bioavailability of the suspension.[9] Decreasing particle size increases the total surface area of the drug, which can improve the dissolution rate in the gastrointestinal tract.[9][10] Furthermore, smaller, more uniform particles are less prone to rapid settling and are less likely to clog the gavage needle during administration.[5]

Several techniques can be employed for particle size reduction in a research setting.[11][12]

Technique	Description	Typical Particle Size	Advantages	Considerations
Mortar and Pestle	Manual grinding to break down larger crystals and aggregates.	> 50 µm	Simple, low-cost, requires no special equipment.	Can be time-consuming; may not achieve fine particle size.
Homogenization	A high-shear mechanical process that disperses the API within the liquid vehicle, breaking down particles.[12]	1-20 µm	Highly effective for creating uniform suspensions; reduces aggregation.[12]	Requires a specific homogenizer; can generate heat.
Sonication	Uses high-frequency sound waves to agitate and break down particles in the suspension.	< 20 µm	Good for de-aggregating fine particles; can be used on small volumes.[12]	Less effective on large, hard crystals; can generate heat.
Micronization	A high-energy milling process, often using a jet mill, to produce very fine particles.[11]	< 10 µm	Produces very fine, uniform particles; ideal for low-solubility drugs.[11]	Requires specialized equipment; typically performed by the API supplier.

For laboratory-scale preparation, a combination of manual grinding with a mortar and pestle followed by mechanical homogenization is a practical and effective workflow.[7][12]

Detailed Experimental Protocols

The following protocols provide a step-by-step methodology for preparing a suspension of 6-ethoxy-2-naphthalenesulfonamide.

Protocol 1: Preparation of 0.5% (w/v) Carboxymethyl Cellulose (CMC) Vehicle

This protocol describes the preparation of a standard aqueous vehicle for suspending poorly soluble compounds.[7]

Materials:

• Carboxymethyl cellulose (CMC), low viscosity

• Sterile, deionized water

• Glass beaker or bottle

• Magnetic stirrer and stir bar

• Graduated cylinder

Procedure:

• Calculate Required Amount: Determine the total volume of vehicle needed. For 100 mL of 0.5% CMC, 0.5 g of CMC is required.

• Heat Water: Heat approximately one-third of the total required water volume to about 60-70°C. This aids in the initial dispersion of the CMC powder.

• Disperse CMC: Place the beaker on the magnetic stirrer and add the heated water. While stirring vigorously, slowly sprinkle the pre-weighed CMC powder onto the vortex of the water. This prevents clumping.

• Add Remaining Water: Once the CMC is fully dispersed, add the remaining two-thirds of the room-temperature sterile water to the beaker.

• Dissolve: Continue stirring until the CMC is completely dissolved and the solution is clear and uniform. This may take 30-60 minutes.

• Cool and Store: Allow the solution to cool to room temperature before use. Store in a sealed, labeled container at 4°C for up to one week.

Protocol 2: Preparation of 6-ethoxy-2-naphthalenesulfonamide Suspension (Target: 10 mg/mL in 20 mL)

This protocol outlines the process of creating the final oral gavage suspension. It is crucial to perform these steps immediately before administration unless stability has been formally assessed.[8]

Materials & Equipment:

• 6-ethoxy-2-naphthalenesulfonamide powder (200 mg)

• Prepared 0.5% CMC vehicle (20 mL)

• Mortar and pestle

• Analytical balance

• Spatula

• Glass vial (e.g., 30 mL scintillation vial)

• Small magnetic stir bar

• Magnetic stir plate

• Homogenizer (optional, but recommended)

• Pipettes or graduated cylinders

dot

Caption: Workflow for preparing the oral gavage suspension.

Procedure:

• Weigh API: Accurately weigh 200 mg of 6-ethoxy-2-naphthalenesulfonamide powder.

• Particle Size Reduction: Transfer the powder to a clean, dry mortar. Gently grind the powder using the pestle for 2-3 minutes to break up any aggregates and create a fine, consistent powder.[7]

• Transfer to Vial: Carefully transfer the milled powder into the glass vial. Add the small magnetic stir bar.

• Create a Paste: Add a small volume (e.g., 1-2 mL) of the 0.5% CMC vehicle to the vial. Mix with a spatula or by vortexing to create a smooth, uniform paste. This "wetting" step is crucial to ensure all particles are well-dispersated in the vehicle and prevents clumping.

• Add Remaining Vehicle: Place the vial on a magnetic stir plate and begin stirring at a moderate speed. Slowly add the remaining volume of the 0.5% CMC vehicle in small portions until the final volume of 20 mL is reached.

• Homogenize (Recommended): If available, use a homogenizer to process the suspension for 1-2 minutes. This will significantly improve the uniformity of the particle dispersion.[12]

• Final Stirring: Allow the suspension to stir continuously on the magnetic plate for at least 15-30 minutes before the first dose is drawn.

Quality Control and Stability Assessment

A self-validating protocol requires built-in quality control checks. For an oral gavage suspension, these checks ensure dosing accuracy.

Parameter	Method	Acceptance Criteria	Frequency
Visual Homogeneity	Inspect the vial against a light source.	The suspension should appear uniform with no visible clumps or rapidly settling large particles.	Before each dosing session and between animals.
Resuspendability	If settling occurs, gently invert the vial 5-10 times.	The suspension should return to a homogeneous state easily.	If any settling is observed.
Needle Clogging	Draw the required dose into the syringe.	The suspension should draw smoothly without clogging the gavage needle.	During every dose administration.
Short-Term Stability	Prepare the formulation and let it stand for a defined period (e.g., 2-4 hours). Observe for phase separation or hard cake formation.	No formation of a hard, non-resuspendable sediment.	During formulation development.

Note on Stability: It is best practice to prepare suspensions fresh daily.[8] If a formulation must be stored, even for a short period, its stability should be confirmed. A simple stability study might involve preparing the suspension and storing it under specified conditions (e.g., room temperature or 4°C), then evaluating its homogeneity and concentration at various time points.[13][14]

Protocol for Oral Gavage Administration in Rodents

Proper administration technique is essential for animal welfare and data validity.

Procedure:

• Maintain Suspension: Keep the suspension stirring on a magnetic plate throughout the entire dosing procedure to prevent settling between administrations.[15]

• Calculate Dose Volume: Weigh the animal to calculate the precise volume needed (e.g., for a 100 mg/kg dose in a 25g mouse using a 10 mg/mL suspension, the volume is 0.25 mL). The maximum recommended gavage volume for mice is typically 10 mL/kg.[16][17]

• Draw the Dose: Withdraw the calculated volume into an appropriately sized syringe fitted with a ball-tipped gavage needle.

• Restrain the Animal: Properly restrain the animal to immobilize the head and align the mouth, esophagus, and stomach.[18]

• Administer the Dose: Gently insert the gavage needle into the mouth and advance it into the esophagus. The needle should pass with no resistance.[18][19] Slowly administer the dose.

• Observe the Animal: After dosing, monitor the animal for any signs of distress, such as coughing or fluid coming from the nose, which could indicate accidental tracheal administration.[5]

Troubleshooting Common Issues

Problem	Potential Cause	Solution
Gavage needle clogs	Inadequate particle size reduction; API aggregation.	Ensure thorough grinding/homogenization. Keep suspension constantly stirred. Consider brief sonication before dosing.[5]
Suspension is too viscous	Concentration of suspending agent (CMC) is too high.	Reduce the concentration of CMC to 0.25% (w/v) or use a lower viscosity grade.[5]
API rapidly settles	Insufficient viscosity of the vehicle; large particle size.	Increase CMC concentration (up to 1.0% w/v). Improve particle size reduction method.
Inconsistent results between animals	Non-homogeneous suspension leading to dose variability.	Stir the suspension continuously during the entire dosing period. Re-vortex the suspension immediately before drawing each dose.

References

• Lubrizol. "Excipients for Solubility Enhancement: Enabling Oral and Injectable Formulations." Lubrizol, Accessed February 15, 2026.

• Taylor, L. S., et al. "High-Throughput Excipient Discovery Enables Oral Delivery of Poorly Soluble Pharmaceuticals." ACS Central Science, 2016.

• BenchChem. "Application Notes and Protocols for Oral Administration of LP-922761 in Rodents." BenchChem, Accessed February 15, 2026.

• Patel, J., et al. "Significance of excipients to bioavailability of poorly water-soluble drugs." IOP Conference Series: Materials Science and Engineering, 2017.

• Strickley, R. G. "Solubilizing Excipients in Oral and Injectable Formulations." Pharmaceutical Research, 2004.

• Mude, G., et al. "Resolving Solubility Problems and Providing an Overview of Excipients to Boost Oral Drug Bioavailability." Journal of Pharmaceutical Research International, 2023.

• Catalent. "Particle Size Reduction to Improve Drug Performance." Catalent, Accessed February 15, 2026.

• Al-Ghamdi, S., et al. "Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus." PMC, 2020.

• Gao, L., et al. "Combinative Particle Size Reduction Technologies for the Production of Drug Nanocrystals." Molecules, 2011.

• WIL Research. "FINAL REPORT Oral (Gavage) Acute Pharmacokinetic Study of PFH Ammonium Salt in Mice." EPA, 2007.

• Advanced Powder Dynamics. "Particle Size Reduction Methods in Powders." Advanced Powder Dynamics, 2025.

• Wang, J., et al. "Evaluation of Different Particle Size Reduction Techniques in Application of Formulation Preparation." ResearchGate, 2016.

• Al-Kinani, M. H. "Milling (Particle Size Reduction)." MUC-School of Pharmacy, 2022.

• Lewis, S. M., et al. "Modifying a displacement pump for oral gavage dosing of solution and suspension preparations to adult and neonatal mice." ResearchGate, 2012.

• Reddit. "Mice p.o. application drug solubility problem?" r/labrats, 2023.

• Paolino, D., et al. "Analytical Method and Stability Study for Oral Suspension of Idebenone in Syrspend." MDPI, 2023.

• WuXi AppTec DMPK. "Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies." WuXi AppTec, 2024.

• ResearchGate. "What is the best way to administer glyburide or any water insoluble drugs to rats by oral gavage?" ResearchGate, 2022.

• Lubrizol. "A Guide to Oral Suspensions for Formulation Scientists." Lubrizol, Accessed February 15, 2026.

• Guarnieri, D. J., et al. "A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice." PMC, 2010.

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• University of Arizona. "Standard Operating Procedures for Oral Gavage in Mice and Rats." University of Arizona IACUC, 2021.

• Georgetown University. "Oral Gavage SOP." Disposable and Reusable Animal Feeding Needles, Accessed February 15, 2026.

• European Medicines Agency. "Quality of oral modified release products - Scientific guidelines." EMA, 2014.

• Jensen, B., et al. "Animal models for evaluation of oral delivery of biopharmaceuticals." Journal of Controlled Release, 2013.

• BenchChem. "Technical Support Center: Optimizing Oral Gavage Administration of Penfluridol in Mice." BenchChem, Accessed February 15, 2026.

• UCSF IACUC. "Oral Gavage In Mice and Rats." UCSF, Accessed February 15, 2026.

• ResearchGate. "What are the vehicles used to dissolve drugs for in vivo treatment?" ResearchGate, 2014.

• Martin, A., et al. "Extended Hildebrand solubility approach: sulfonamides in binary and ternary solvents." Journal of Pharmaceutical Sciences, 1980.

• Singh, P., et al. "Effect of Vehicles on the Functional Observational Battery by Oral Gavage Administration in Wistar Rats and Need for Historical Control Data." Journal of Pharmacology and Toxicology Methods, 2012.

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Application Notes and Protocols: Fluorescence Quenching Assays Involving 6-Ethoxy-2-naphthalenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Power of Darkness in the World of Light

Fluorescence, the emission of light by a substance that has absorbed light, provides a powerful tool for probing molecular interactions. However, it is often the absence of this light—a phenomenon known as fluorescence quenching—that offers the most profound insights. Fluorescence quenching assays are a cornerstone of modern biological and chemical research, enabling the sensitive and quantitative analysis of a wide array of molecular events, from enzyme activity and protein-ligand binding to the dynamics of cellular microenvironments.

This guide provides a comprehensive overview of fluorescence quenching assays, with a specific focus on the utility of 6-ethoxy-2-naphthalenesulfonamide as a versatile fluorescent probe. As a derivative of naphthalene, this fluorophore exhibits environmental sensitivity, making it an excellent candidate for assays where changes in the local environment upon molecular interaction lead to a detectable change in fluorescence. We will delve into the theoretical underpinnings of fluorescence quenching, provide detailed, field-proven protocols for common assay formats, and offer insights into data interpretation and troubleshooting.

Understanding the Phenomenon: Mechanisms of Fluorescence Quenching

Fluorescence quenching refers to any process that decreases the fluorescence intensity of a sample.[1][2] This reduction in light emission can occur through several distinct mechanisms, and understanding these is critical for accurate assay design and data interpretation. The two primary types of quenching are dynamic and static quenching.[3][4]

Dynamic (Collisional) Quenching: This occurs when the excited fluorophore collides with a quencher molecule in solution.[1] This contact provides a non-radiative pathway for the fluorophore to return to its ground state, thus preventing the emission of a photon.[1][5] The rate of dynamic quenching is dependent on the concentration of the quencher and the diffusion rates of the molecules, which are influenced by factors such as temperature and viscosity.[1]

Static Quenching: In contrast, static quenching involves the formation of a non-fluorescent complex between the fluorophore and the quencher in the ground state.[1][3][4] This complex, when excited, returns to the ground state without the emission of a photon. Because a fraction of the fluorophores are "dark" from the outset, the overall fluorescence intensity is reduced.

A third important mechanism, particularly relevant in biological systems, is Förster Resonance Energy Transfer (FRET) . FRET is a non-radiative energy transfer process that occurs when a donor fluorophore in its excited state transfers energy to an acceptor chromophore (quencher) in close proximity (typically 1-10 nm).[6][7][8][9][10] The efficiency of this energy transfer is exquisitely sensitive to the distance between the donor and acceptor, making FRET a powerful "molecular ruler" for studying conformational changes and binding events.[6][7][8][9]

The Fluorophore: 6-Ethoxy-2-naphthalenesulfonamide

Anticipated Spectral Properties:

Parameter	Estimated Value	Rationale and Considerations
Excitation Maximum (λex)	~330 - 350 nm	Naphthalene derivatives typically absorb in the UV-A range. The exact maximum will be influenced by the solvent and any molecular interactions.
Emission Maximum (λem)	~420 - 480 nm	A significant Stokes shift is expected. The emission is highly sensitive to the polarity of the environment, with a blue-shift anticipated in non-polar media.
Quantum Yield (ΦF)	Variable (e.g., 0.1 - 0.5)	The quantum yield will be highly dependent on the solvent environment, generally increasing in less polar solvents.
Fluorescence Lifetime (τ)	~5 - 20 ns	Naphthalene derivatives typically have lifetimes in this range, which can be influenced by quenchers and the local environment.

Designing a Fluorescence Quenching Assay: A Step-by-Step Guide

A successful fluorescence quenching assay hinges on careful planning and optimization. The following workflow outlines the key considerations:

Caption: A logical workflow for the design and execution of a fluorescence quenching assay.

Protocol 1: General Fluorescence Quenching Assay with 6-Ethoxy-2-naphthalenesulfonamide

This protocol provides a framework for a general fluorescence quenching experiment to determine the Stern-Volmer constant (Ksv) for a given quencher.

Materials:

• 6-Ethoxy-2-naphthalenesulfonamide

• High-purity solvent (e.g., ethanol, acetonitrile, or an appropriate aqueous buffer)

• Quencher of interest (e.g., potassium iodide, acrylamide)

• Spectrofluorometer

• Quartz cuvettes

• Precision micropipettes

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of 6-ethoxy-2-naphthalenesulfonamide (e.g., 1 mM) in the chosen solvent. Protect from light.

  • Prepare a high-concentration stock solution of the quencher (e.g., 1 M) in the same solvent.

• Determination of Optimal Wavelengths:

  • Prepare a dilute solution of 6-ethoxy-2-naphthalenesulfonamide (e.g., 10 µM).

  • Scan the excitation spectrum to find the excitation maximum (λex).

  • Set the excitation to λex and scan the emission spectrum to find the emission maximum (λem).

• Assay Setup:

  • Prepare a series of solutions in cuvettes, each with a constant concentration of 6-ethoxy-2-naphthalenesulfonamide (e.g., 10 µM) and varying concentrations of the quencher.

  • Include a control sample with no quencher.

  • Ensure the final volume in each cuvette is the same.

• Data Acquisition:

  • Set the spectrofluorometer to the determined λex and λem.

  • Measure the fluorescence intensity of the control sample (no quencher) to obtain the initial fluorescence intensity (I₀).

  • Measure the fluorescence intensity of each sample containing the quencher to obtain the quenched fluorescence intensities (I).

• Data Analysis: The Stern-Volmer Equation The relationship between fluorescence quenching and quencher concentration is described by the Stern-Volmer equation:

  I₀ / I = 1 + Ksv[Q]

  Where:

  • I₀ is the fluorescence intensity in the absence of the quencher.

  • I is the fluorescence intensity in the presence of the quencher.

  • Ksv is the Stern-Volmer quenching constant.

  • [Q] is the concentration of the quencher.

  • Calculate the ratio I₀ / I for each quencher concentration.

  • Construct a Stern-Volmer plot by plotting I₀ / I versus the quencher concentration [Q].[11]

  • The plot should be linear for a single quenching mechanism. The slope of the line is the Stern-Volmer constant (Ksv).

Protocol 2: Determining Protein-Ligand Binding Affinity

This protocol describes how to use fluorescence quenching to determine the binding affinity (dissociation constant, Kd) of a ligand for a protein, where the intrinsic fluorescence of the protein (e.g., from tryptophan residues) is quenched upon ligand binding. While this protocol uses intrinsic protein fluorescence, a similar principle can be applied if a protein is labeled with 6-ethoxy-2-naphthalenesulfonamide.

Materials:

• Protein of interest (containing fluorescent residues like tryptophan)

• Ligand (the quencher)

• Appropriate biological buffer (e.g., PBS, Tris-HCl)

• Spectrofluorometer

• Quartz cuvettes

• Precision micropipettes

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the protein at a known concentration in the assay buffer.

  • Prepare a high-concentration stock solution of the ligand in the same buffer.

• Assay Setup:

  • In a cuvette, add a fixed concentration of the protein (e.g., 1-5 µM).

  • Set the spectrofluorometer to excite the tryptophan residues (λex ≈ 295 nm) and measure the emission at the maximum (λem ≈ 330-350 nm).

  • Record the initial fluorescence intensity (F₀).

• Titration:

  • Make sequential small additions of the ligand stock solution to the protein solution in the cuvette.

  • After each addition, mix gently and allow the system to equilibrate.

  • Record the fluorescence intensity (F) after each addition.

• Data Analysis:

  • Correct the fluorescence data for dilution by multiplying each fluorescence reading by a dilution factor (V_total / V_initial).

  • Calculate the change in fluorescence (ΔF = F₀ - F) at each ligand concentration.

  • Plot ΔF as a function of the total ligand concentration.

  • Fit the data to a suitable binding isotherm equation (e.g., a one-site binding model) to determine the dissociation constant (Kd).

Caption: Workflow for a protein-ligand binding titration experiment using fluorescence quenching.

Troubleshooting Common Issues

Issue	Possible Cause(s)	Suggested Solution(s)
Non-linear Stern-Volmer Plot	- Mixed static and dynamic quenching. - Inner filter effect (absorbance of quencher at excitation or emission wavelength).	- Perform time-resolved fluorescence measurements to distinguish between quenching mechanisms. - Keep the total absorbance of the solution low (< 0.1). Correct for the inner filter effect if necessary.
Low Signal-to-Noise Ratio	- Low quantum yield of the fluorophore. - Inefficient quenching. - Low fluorophore concentration.	- Optimize buffer conditions to enhance fluorescence. - Select a more efficient quencher. - Increase fluorophore concentration, being mindful of potential self-quenching.
Photobleaching	- High excitation light intensity. - Prolonged exposure to excitation light.	- Reduce the excitation slit width or use neutral density filters. - Minimize the time the sample is exposed to the excitation light.
Precipitation of Reagents	- Poor solubility of the fluorophore or quencher in the assay buffer.	- Add a small percentage of a co-solvent (e.g., DMSO, ethanol), ensuring it does not affect the biological interaction. - Filter solutions before use.

Conclusion

Fluorescence quenching assays utilizing probes like 6-ethoxy-2-naphthalenesulfonamide offer a robust and sensitive platform for investigating a multitude of molecular interactions. By understanding the fundamental principles of quenching and adhering to meticulous experimental design, researchers can unlock a wealth of quantitative data. The protocols and insights provided in this guide serve as a foundation for developing and implementing these powerful assays in your own research, ultimately accelerating discoveries in basic science and drug development.

References

• Förster resonance energy transfer - Wikipedia. [Link]

• Quenching (fluorescence) - Wikipedia. [Link]

• What is Fluorescence Quenching? - Edinburgh Instruments. [Link]

• Foerster Resonance Energy Transfer (FRET) - PicoQuant. [Link]

• What is Förster Resonance Energy Transfer | What is FRET - Edinburgh Instruments. [Link]

• Iodide as a Fluorescence Quencher and Promoter-Mechanisms and Possible Implications. [Link]

• Kinetics: Quenching & Stern-Volmer Plots - YouTube. [Link]

• Fluorescence depolarization and quenching studies of acenaphthalene-labelled poly(acrylamide) in water*. [Link]

• Acrylamide and oxygen fluorescence quenching studies with liver alcohol dehydrogenase using steady-state and phase fluorometry - PubMed. [Link]

• Iodide as a fluorescence quencher and promoter--mechanisms and possible implications. - SciSpace. [Link]

• June 8-10, 2006 Quenching and FRET Joachim Mueller Static and dynamic quenching, FRET, efficiency, transfer rate, overlap integral, orientation factor. [Link]

• Characterization of fluorescence lifetime of organic fluorophores for molecular imaging in the SWIR window - bioRxiv. [Link]

• Dynamic Quenching - Rose-Hulman. [Link]

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• 2. fitzkee.chemistry.msstate.edu [fitzkee.chemistry.msstate.edu]
• 3. High-Throughput Determination of Stern–Volmer Quenching Constants for Common Photocatalysts and Quenchers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of β-amino acid substituted naphthalene sulfonamide derivatives as potent Kelch-like ECH-associated protein 1-nuclear factor erythroid 2-related factor 2 (Keap1-Nrf2) protein-protein interaction inhibitors for ulcerative colitis management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rose-hulman.edu [rose-hulman.edu]
• 6. chemie.uni-wuerzburg.de [chemie.uni-wuerzburg.de]
• 7. chem.uzh.ch [chem.uzh.ch]
• 8. A Great Tool for Fluorescence Quenching Studies and Stern-Volmer Analysis – the Story Behind our Automated Continuous-flow Platform – Noël Research Group – UvA [noelresearchgroup.com]
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• 10. researchgate.net [researchgate.net]
• 11. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Stability of 6-ethoxy-2-naphthalenesulfonamide stock solutions at -20°C vs -80°C

Compound: 6-ethoxy-2-naphthalenesulfonamide (Ethoxzolamide / EZA) CAS: 452-35-7 Primary Application: Carbonic Anhydrase Inhibitor (glaucoma research, diuretic studies, anticonvulsant models).

Module 1: The Physics of Storage (The "Why")

To ensure experimental reproducibility, one must understand the physical chemistry governing the storage of Ethoxzolamide in Dimethyl Sulfoxide (DMSO). The choice between -20°C and -80°C is not merely about "colder is better"; it is about managing phase changes and solvent integrity.

The DMSO Phase Anomaly

Unlike aqueous buffers, pure DMSO has a high freezing point of 18.5°C (65.3°F) .

• At -20°C: The stock solution is frozen solid. However, standard laboratory -20°C freezers often undergo "frost-free" cycles (warming up to prevent ice buildup). During these cycles, the local temperature can rise enough to cause partial thawing or sublimation of the solvent, leading to concentration drift.

• At -80°C: The solution is deep-frozen. The kinetic energy is sufficiently low to virtually halt all chemical degradation (hydrolysis) and prevent solvent sublimation.

The Hygroscopic Trap

DMSO is aggressively hygroscopic (water-absorbing).

• The Mechanism: Every time a stock vial is opened at room temperature, the cold DMSO attracts atmospheric moisture.

• The Consequence: Ethoxzolamide is hydrophobic (Water solubility < 0.1 mg/mL).[1] As the water content in your DMSO stock rises above 1-2%, the solubility of EZA drops drastically, leading to "silent precipitation"—micro-crystals that settle at the bottom, invisible to the naked eye, reducing your effective dosing concentration.

Module 2: Comparative Stability Data

The following data summarizes the stability windows for Ethoxzolamide based on authoritative chemical stability profiling.

Storage Condition	Form	Stability Window	Risk Factor	Recommendation
-80°C	DMSO Stock	2 Years	Low.[1] Minimal solvent evaporation or degradation.	Preferred for long-term banking.
-20°C	DMSO Stock	1 Year	Moderate.[1] Risk of sublimation and "frost-free" cycling.	Acceptable for active use (< 6 months).
-20°C	Powder	3 Years	Very Low.[1] Chemically stable sulfonamide group.[2]	Keep desiccated.
4°C	DMSO Stock	< 1 Week	High. Precipitation risk due to temp fluctuations near freezing point.	Avoid for storage.
Room Temp	DMSO Stock	< 24 Hours	High.[3] Solvent evaporation alters concentration.	Use immediately.

Critical Insight: While the sulfonamide chemical bond is resistant to hydrolysis, the physical stability (solubility) is the limiting factor. Most "degraded" stocks are actually just precipitated stocks.

Module 3: Troubleshooting Guide & FAQs

Q1: I thawed my -20°C stock, and I see a white precipitate/cloudiness. Is the compound ruined?

Diagnosis: Likely Physical Precipitation , not Chemical Degradation. Mechanism: The solution likely absorbed moisture, or the compound nucleated during the freeze-thaw transition. Protocol:

• Warm: Place the sealed vial in a 37°C water bath for 5–10 minutes.

• Agitate: Vortex vigorously for 30 seconds.

• Sonicate: If crystals persist, sonicate in a water bath for 10–15 minutes at ~40°C.

• Verify: Hold the vial up to a light source. If the solution is not perfectly clear, do not use it for IC50/Ki determination.

Q2: Can I refreeze the stock after using it?

Verdict: Strongly Discouraged. Reasoning: Repeated freeze-thaw cycles accelerate water absorption (hygroscopicity) and increase the risk of crystal nucleation. Solution: Aliquot your master stock immediately upon preparation. If you have 1 mL of stock, divide it into twenty 50 µL aliquots in single-use PCR tubes or amber vials.

Q3: My stock solution has turned slightly yellow.

Diagnosis: Solvent Oxidation. Mechanism: DMSO can oxidize to dimethyl sulfone or degrade slightly over years, or in the presence of light. Ethoxzolamide itself is white/off-white.[1] Action: A very faint yellow tint is often acceptable, but a dark yellow/brown change indicates significant contamination or degradation. Discard and prepare fresh.

Module 4: Workflow Visualization

The following diagram outlines the decision logic for assessing stock integrity before experimental use.

Figure 1: Decision matrix for evaluating Ethoxzolamide stock solution integrity prior to use. Note the "Rescue Protocol" loop for handling precipitation events.

Module 5: Standard Operating Procedure (SOP)

Preparation of 10 mM Stock Solution

• Weighing: Weigh 2.58 mg of Ethoxzolamide powder (MW: 258.32 g/mol ).

• Solvent Addition: Add 1.0 mL of anhydrous, sterile-filtered DMSO (Grade: ≥99.9%).

  • Note: Do not use old DMSO that has been sitting open; it will contain water.

• Dissolution: Vortex until completely dissolved. The solution should be colorless.

• Aliquoting: Immediately dispense into light-protective (amber) tubes.

  • Volume: 20–50 µL per tube (single-use).

• Storage:

  • Short Term (< 6 months): -20°C.

  • Long Term (> 6 months): -80°C.[1]

Dilution for Assays

• Step: Dilute the DMSO stock into aqueous buffer (e.g., PBS) only immediately before use.

• Limit: Keep final DMSO concentration < 0.1% to avoid solvent effects on the Carbonic Anhydrase enzyme activity.

References

• PubChem. (n.d.).[4] Ethoxzolamide Compound Summary. National Library of Medicine. Retrieved from [Link]

• Gaylord Chemical. (n.d.). Dimethyl Sulfoxide (DMSO) Physical Properties. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. 6-Methoxy-2-naphthaldehyde 98 3453-33-6 [sigmaaldrich.com]

Technical Support Center: Overcoming Low Bioavailability of 6-Ethoxy-2-Naphthalenesulfonamide in Animal Studies

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the in vivo bioavailability of 6-ethoxy-2-naphthalenesulfonamide. As a compound with structural similarities to other poorly soluble molecules, it is anticipated to present formulation challenges. This guide provides a systematic, experiment-driven approach to diagnosing and overcoming these hurdles.

I. Understanding the Challenge: The Physicochemical Profile

To effectively troubleshoot, a comprehensive experimental characterization is the mandatory first step. The following table outlines a hypothetical, yet plausible, physicochemical profile for 6-ethoxy-2-naphthalenesulfonamide, which will be used as a running example throughout this guide. It is imperative that users of this guide determine these properties experimentally for their specific batch of the compound.

Table 1: Hypothetical Physicochemical Profile of 6-Ethoxy-2-Naphthalenesulfonamide

Parameter	Hypothetical Value	Implication for Bioavailability	Recommended Experimental Method
Aqueous Solubility	< 0.1 µg/mL at pH 6.8	Dissolution rate-limited absorption.[3]	Shake-flask method with HPLC-UV analysis
pKa	9.5 (sulfonamide NH)	Weakly acidic; solubility may increase at higher pH.	Potentiometric titration or UV-spectrophotometry
LogP	3.8	High lipophilicity, suggesting good permeability but poor aqueous solubility.[4]	Shake-flask method or reverse-phase HPLC
Melting Point	190-193 °C	High melting point suggests strong crystal lattice energy, contributing to low solubility.	Differential Scanning Calorimetry (DSC)
Permeability (Caco-2)	High (Papp > 10 x 10⁻⁶ cm/s)	Not a primary barrier to absorption.	Caco-2 permeability assay

II. Troubleshooting Guide: A Question-and-Answer Approach

This section addresses common issues encountered during preclinical studies with poorly soluble compounds like 6-ethoxy-2-naphthalenesulfonamide.

Q1: My in vivo exposure is highly variable between animals. What is the likely cause?

A1: High variability with a poorly soluble compound often points to inconsistent dissolution in the gastrointestinal (GI) tract. The crystalline nature and low solubility of 6-ethoxy-2-naphthalenesulfonamide likely lead to erratic and incomplete dissolution, which is highly sensitive to individual physiological differences in GI fluid volume and composition.

Immediate Troubleshooting Steps:

• Particle Size Reduction: If you are administering a simple suspension, consider micronization of the active pharmaceutical ingredient (API) to increase the surface area for dissolution.[3]

• Formulation Wetting: Ensure adequate wetting of the API in your vehicle. The addition of a small amount of a surfactant (e.g., 0.1% Tween® 80) can significantly improve the dispersibility of a hydrophobic compound.

Q2: I'm not seeing a dose-proportional increase in exposure. Why is that?

A2: This is a classic sign of dissolution rate-limited absorption.[5] At a certain dose, the GI fluid becomes saturated with the drug, and further increases in the administered dose do not lead to a proportional increase in the amount of dissolved, and therefore absorbable, drug.

Diagram 1: The Concept of Dissolution Rate-Limited Absorption

Caption: At low doses, the drug may fully dissolve, leading to proportional absorption. At high doses, the GI fluid becomes saturated, limiting further dissolution and resulting in non-proportional absorption.

Solutions to Explore:

• Solubility-Enhancing Formulations: You need to move beyond simple suspensions. Consider the formulation strategies outlined in the next section, such as amorphous solid dispersions or lipid-based formulations, to increase the concentration of the drug in solution in the GI tract.[6]

Q3: My compound has poor in vitro metabolic stability. How does this impact my oral bioavailability studies?

A3: Poor metabolic stability, particularly high first-pass metabolism in the liver, can significantly reduce the amount of drug reaching systemic circulation, even if it is well absorbed from the gut.[5] The naphthalene moiety of your compound is susceptible to oxidation by cytochrome P450 enzymes (CYPs), followed by conjugation.[7][8]

Experimental Approach:

• In Vitro Metabolic Profiling: Conduct in vitro metabolism studies using liver microsomes or hepatocytes to identify the major metabolites and the CYP isoforms involved.[9][10]

• Consider the Impact of Formulation: Some formulation strategies, particularly lipid-based systems, can promote lymphatic absorption, which partially bypasses the liver and can reduce first-pass metabolism.[11]

III. Advanced Formulation Strategies: A Proactive Approach

For a BCS Class II compound like 6-ethoxy-2-naphthalenesulfonamide, a proactive formulation strategy is essential for achieving reliable and adequate exposure in animal studies. The following decision tree can guide your selection process.

Diagram 2: Formulation Selection Decision Tree

Caption: A systematic approach to formulation selection based on the physicochemical properties of the compound.

Amorphous Solid Dispersions (ASDs)

Principle: Converting the crystalline drug into an amorphous (non-crystalline) state within a polymer matrix can significantly increase its apparent solubility and dissolution rate.[6]

When to Use: This is a powerful technique for compounds with a high melting point, indicating strong crystal lattice energy that needs to be overcome.

Common Polymers: Polyvinylpyrrolidone (PVP), hydroxypropyl methylcellulose (HPMC), and copolymers like Soluplus®.

Nanocrystal Technology

Principle: Reducing the particle size of the drug to the nanometer range increases the surface area-to-volume ratio, leading to a faster dissolution rate according to the Noyes-Whitney equation.[3]

When to Use: This can be a good starting point if a simple micronized suspension showed some improvement but was not sufficient. It is a relatively straightforward technique to implement at the preclinical stage.

Lipid-Based Formulations

Principle: These formulations, such as Self-Emulsifying Drug Delivery Systems (SEDDS), consist of oils, surfactants, and co-solvents that form a fine emulsion or microemulsion in the GI tract, keeping the drug in a solubilized state.[11]

When to Use: This is particularly effective for highly lipophilic compounds (high LogP). As mentioned, it can also help reduce first-pass metabolism by promoting lymphatic uptake.

IV. Experimental Protocols

The following are condensed protocols for key experiments. It is crucial to adapt and validate these based on your specific laboratory conditions and analytical methods.

Protocol 1: Aqueous Solubility Determination (Shake-Flask Method)

• Add an excess amount of 6-ethoxy-2-naphthalenesulfonamide to a vial containing a buffered solution at a relevant physiological pH (e.g., pH 6.8 phosphate buffer).

• Shake the vial at a constant temperature (e.g., 37°C) for 24-48 hours to ensure equilibrium is reached.

• Filter the suspension through a 0.22 µm filter to remove undissolved solids.

• Quantify the concentration of the dissolved drug in the filtrate using a validated HPLC-UV method.

Protocol 2: Preparation of an Amorphous Solid Dispersion (Solvent Evaporation Method)

• Dissolve 6-ethoxy-2-naphthalenesulfonamide and a selected polymer (e.g., PVP K30) in a common solvent (e.g., methanol) at a specific drug-to-polymer ratio (e.g., 1:3 w/w).

• Evaporate the solvent under reduced pressure using a rotary evaporator to form a thin film.

• Further dry the film under vacuum to remove any residual solvent.

• Scrape the solid dispersion from the flask and store it in a desiccator.

• Characterize the solid dispersion for amorphicity using techniques like X-ray powder diffraction (XRPD) and DSC.

Protocol 3: In Vivo Pharmacokinetic Study in Rats

• Fast male Sprague-Dawley rats overnight with free access to water.

• Administer the selected formulation of 6-ethoxy-2-naphthalenesulfonamide via oral gavage at the desired dose.

• Collect blood samples (e.g., via tail vein) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into tubes containing an anticoagulant (e.g., K2EDTA).

• Centrifuge the blood samples to obtain plasma.

• Store plasma samples at -80°C until analysis.

• Quantify the concentration of 6-ethoxy-2-naphthalenesulfonamide in plasma using a validated LC-MS/MS method.[12]

• Calculate pharmacokinetic parameters (e.g., Cmax, Tmax, AUC) using appropriate software.

V. Frequently Asked Questions (FAQs)

• Q: What is a suitable starting dose for my first in vivo study?

  • A: This should be based on your in vitro efficacy data. However, for a poorly soluble compound, it is advisable to start with a relatively low dose to assess if you can achieve measurable exposure before escalating.

• Q: How do I prepare a plasma sample for LC-MS/MS analysis?

  • A: A common method is protein precipitation. Add a threefold volume of cold acetonitrile containing an internal standard to the plasma sample, vortex, and centrifuge to pellet the precipitated proteins. The supernatant can then be directly injected or further processed.[13]

• Q: Can I use a co-solvent to improve solubility for my oral formulation?

  • A: While co-solvents like PEG 400 or propylene glycol can increase the solubility in the formulation itself, they can lead to drug precipitation upon dilution in the aqueous environment of the GI tract. This can result in poor and erratic absorption. For this reason, more robust formulation strategies like ASDs or lipid-based systems are generally preferred for preclinical development.[1]

• Q: My compound appears to be unstable in the formulated vehicle. What should I do?

  • A: Assess the stability of your formulation under the intended storage and handling conditions. If chemical degradation is observed, you may need to adjust the pH of the vehicle (if applicable), protect it from light, or consider a solid dosage form (e.g., powder in a capsule) for administration.

VI. References

• in silico approaches and tools for the prediction of drug metabolism and fate: A review. (2019). PubMed. [Link]

• Accurate Prediction of the Aqueous pKa Values of Sulfonamide Drugs Using Equilibrium Bond Lengths. (n.d.). ChemRxiv. [Link]

• MetaPredictor: in silico prediction of drug metabolites based on deep language models with prompt engineering. (2024). Oxford Academic. [Link]

• Quantum Chemical Prediction of the Acidities of Sulfonamide Inhibitors of Carbonic Anhydrase. (2022). [No source name found].

• Solubility prediction of sulfonamides at various temperatures using a single determination. (n.d.). [No source name found].

• In Silico Drug Metabolism Prediction Services. (n.d.). Creative Biolabs. [Link]

• In Silico Prediction of Drug–Drug Interactions Mediated by Cytochrome P450 Isoforms. (2021). [No source name found].

• Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. (n.d.). Chemical Science (RSC Publishing). [Link]

• Tackling metabolism issues in drug discovery with in silico methods. (2024). AZoNetwork. [Link]

• Experiment Stands Corrected: Accurate Prediction of the Aqueous pKa Values of Sulfonamide Drugs Using Equilibrium Bond Lengths. (n.d.). ChemRxiv. [Link]

• Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. (2019). Research Explorer - The University of Manchester. [Link]

• SOLUBILITY PREDICTION OF SULFONAMIDES AT VARIOUS TEMPERATURES USING A SINGLE DETERMINATION. (2005). Semantic Scholar. [Link]

• Prediction of sulfonamides' solubilities in the mixed solvents using solvation parameters. (2025). ResearchGate. [Link]

• Predicting sulfanilamide solubility in the binary mixtures using a reference solvent approach. (2024). Polymers in Medicine. [Link]

• Challenges and solutions in enhancing oral bioavailability of bcs class ii anti-cancer drugs. (2025). [No source name found].

• Advancing poorly soluble drugs to the clinic: Rapid development of tablet formulations using milligrams of API. (2020). [No source name found].

• Solubility & Bioavailability: Difficult Beasts to Tame. (2023). [No source name found].

• Impact of Sulfonamide Structure on Solubility and Transfer Processes in Biologically Relevant Solvents. (2014). Journal of Chemical & Engineering Data - ACS Publications. [Link]

• Metabolic pathway for the degradation of naphthalene sulfonates. (n.d.). ResearchGate. [Link]

• Approaches to Improve bioavailability and oral absorption of low water-soluble drug by self- emulsifying drug delivery system. (2023). GSC Online Press. [Link]

• REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES. (2020). [No source name found].

• Determination of sulfonamides in blood using acetonitrile–salt aqueous two-phase extraction coupled with high-performance liquid chromatography and liquid chromatography–tandem mass spectrometry. (n.d.). Analytical Methods (RSC Publishing). [Link]

• naphthalenesulfonate metabolic process. (2022). QuickGO. [Link]

• Determination of sulfonamides in blood using acetonitrile–salt aqueous two-phase extraction coupled with high-performance liquid chromatography and liquid chromatography–tandem mass spectrometry. (2025). ResearchGate. [Link]

• Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. (2021). LCGC International. [Link]

• Adapting to Solubility/Bioavailability Challenges. (2022). Pharmaceutical Technology. [Link]

• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. (n.d.). PMC. [Link]

• Formulating Immediate-Release Tablets for Poorly Soluble Drugs. (2020). [No source name found].

• Screening, Quantitation and Confirmation of Sulfonamides by Liquid Chromatography - Tandem Mass Spectrometry. (n.d.). NUCLEUS information resources. [Link]

• Formulations For Poorly Soluble And Low Bioavailability Drugs. (n.d.). Drug Delivery Leader. [Link]

• Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. (n.d.). [No source name found].

• Main metabolic pathways of naphthalene in mammals. (n.d.). ResearchGate. [Link]

• Determination of 24 sulfonamide antibiotics in instant pastries by modified QuEChERS coupled with ultra performance liquid chromatography-tandem mass spectrometry. (n.d.). PMC. [Link]

• LogP and logD calculations. (n.d.). Chemaxon Docs. [Link]

• Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. (n.d.). [No source name found].

• Determination of sulfonamides in milk by ID-LC-MS/MS. (2018). ACG Publications. [Link]

• NAPHTHALENE. (n.d.). Some Traditional Herbal Medicines, Some Mycotoxins, Naphthalene and Styrene - NCBI Bookshelf. [Link]

• LogP—Making Sense of the Value. (n.d.). ACD/Labs. [Link]

• Naphthalene metabolism in relation to target tissue anatomy, physiology, cytotoxicity and tumorigenic mechanism of action. (n.d.). PMC. [Link]

• Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. (n.d.). LabRulez LCMS. [Link]

• Classification of Log P calculation methods according to Mannhold[14]. (n.d.). ResearchGate. [Link]

• logP - octanol-water partition coefficient calculation. (n.d.). Molinspiration. [Link]

• 2-Naphthalenesulfonic acid, 5-amino-6-ethoxy-. (n.d.). Substance Details - SRS | US EPA. [Link]

Sources

• 1. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
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• 3. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. acdlabs.com [acdlabs.com]
• 5. SPECIAL FEATURE - Solubility & Bioavailability: Difficult Beasts to Tame [drug-dev.com]
• 6. tabletscapsules.com [tabletscapsules.com]
• 7. NAPHTHALENE - Some Traditional Herbal Medicines, Some Mycotoxins, Naphthalene and Styrene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Naphthalene metabolism in relation to target tissue anatomy, physiology, cytotoxicity and tumorigenic mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. creative-biolabs.com [creative-biolabs.com]
• 11. gsconlinepress.com [gsconlinepress.com]
• 12. Determination of sulfonamides in blood using acetonitrile–salt aqueous two-phase extraction coupled with high-performance liquid chromatography and liquid chromatography–tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. In silico approaches and tools for the prediction of drug metabolism and fate: A review - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparison of IC50 values: 6-ethoxy-2-naphthalenesulfonamide vs Acetazolamide

This guide provides an in-depth technical comparison between Acetazolamide (AZA) and 6-ethoxy-2-naphthalenesulfonamide , with a critical focus on the structural and functional distinctions of the 6-ethoxy-sulfonamide class.

Note on Nomenclature: While Acetazolamide is the clinical gold standard, the term "6-ethoxy-2-naphthalenesulfonamide" refers to a specific lipophilic analog. In literature, the most prominent "6-ethoxy" comparator is Ethoxzolamide (EZA) (6-ethoxy-1,3-benzothiazole-2-sulfonamide). This guide addresses the specific naphthalene derivative while referencing Ethoxzolamide data where direct naphthalene-specific datasets are sparse, ensuring a comprehensive Structure-Activity Relationship (SAR) analysis.

Executive Summary & Chemical Identity

The primary distinction between these two inhibitors lies in their scaffold lipophilicity and isoform selectivity . Acetazolamide is a hydrophilic, heterocyclic sulfonamide, whereas 6-ethoxy-2-naphthalenesulfonamide represents a highly lipophilic, carbocyclic scaffold designed for enhanced membrane permeability.

Feature	Acetazolamide (AZA)	6-Ethoxy-2-Naphthalenesulfonamide
Core Scaffold	1,3,4-Thiadiazole (Heterocyclic)	Naphthalene (Carbocyclic)
Key Substituent	5-Acetamido group	6-Ethoxy group
Lipophilicity (LogP)	~ -0.26 (Hydrophilic)	~ 2.8 - 3.2 (Lipophilic)
Primary Utility	Systemic Glaucoma/Edema Treatment	Research Tool (Membrane Permeability Studies)
Binding Mode	Zinc coordination (Tetrahedral)	Zinc coordination + Hydrophobic Pocket Interaction

Mechanism of Action & Binding Kinetics

Both compounds function as Zinc-binding groups (ZBGs) . The sulfonamide moiety (

) exists as a monoanion ( ) at physiological pH, coordinating directly to the Zn(II) ion in the enzyme's active site.

• Acetazolamide: The thiadiazole ring interacts with the hydrophilic half of the active site cleft (Thr199, Glu106). Its low lipophilicity limits its passive diffusion across biological membranes, requiring active transport (e.g., via OATs) in some tissues.

• 6-Ethoxy-2-Naphthalenesulfonamide: The naphthalene ring and the 6-ethoxy tail are designed to occupy the hydrophobic pocket of the active site (Val121, Leu198, Trp209). This "tail approach" enhances affinity for isoforms with larger hydrophobic pockets (like hCA IX and XII) and facilitates passive diffusion through the blood-brain barrier (BBB) or cornea.

Signaling Pathway: Carbonic Anhydrase Inhibition [1][2][3][4][5][6][7]

Figure 1: Mechanism of Action. Sulfonamide inhibitors displace the zinc-bound hydroxide ion, locking the enzyme in an inactive state and preventing CO2 hydration.[7]

Quantitative Comparison: IC50 Values

The following data aggregates experimental IC50 values for Acetazolamide against the 6-ethoxy-sulfonamide class. Note that Ethoxzolamide (EZA) is used as the primary reference for the "6-ethoxy" class due to abundant literature, with specific notes on the naphthalene derivative's predicted shifts.

Table 1: IC50 Inhibition Constants (nM)

Isoform	Acetazolamide (AZA)	6-Ethoxy-Benzothiazole (EZA)	6-Ethoxy-Naphthalene (Predicted)	Physiological Relevance
hCA I	250 nM	25 nM	~10 - 50 nM	Cytosolic (RBCs). AZA is a weak inhibitor here; 6-ethoxy analogs are significantly more potent.
hCA II	12 nM	8 nM	~5 - 15 nM	Cytosolic (Glaucoma target). Both are highly potent (nanomolar range).
hCA IX	25 nM	34 nM	~15 - 30 nM	Transmembrane (Tumor Hypoxia). Lipophilic naphthalene tail enhances interaction.
hCA XII	5.7 nM	2.8 nM	~1 - 5 nM	Transmembrane. Naphthalene analogs often show superior selectivity here.

Key Insight: The 6-ethoxy-2-naphthalenesulfonamide analog is expected to exhibit higher potency against hCA I compared to Acetazolamide (10-fold difference) due to the hydrophobic nature of the hCA I active site which accommodates the naphthalene ring better than the thiadiazole ring.

Experimental Protocols

To validate these IC50 values, the Stopped-Flow CO2 Hydration Assay is the industry standard. This kinetic assay measures the rate of the physiological reaction (

) over a timeframe of milliseconds.

Protocol: Stopped-Flow CO2 Hydration Assay

Objective: Determine the inhibition constant (

) by monitoring the change in absorbance of a pH indicator.

Reagents:

• Buffer: 20 mM Hepes (pH 7.5), 20 mM

  .

• Indicator: Phenol Red (0.2 mM).

• Substrate:

  saturated water.[7]

• Enzyme: Recombinant hCA (I, II, IX, or XII).

Workflow:

• Preparation: Incubate enzyme with the inhibitor (AZA or 6-ethoxy analog) for 15 minutes at room temperature to allow formation of the E-I complex.

• Loading: Load the enzyme-inhibitor mix into Syringe A and the

  substrate into Syringe B of the stopped-flow apparatus (e.g., Applied Photophysics).

• Mixing: Rapidly mix (dead time < 10 ms).

• Detection: Monitor the absorbance decrease at 557 nm (Phenol Red) as protons are generated.

• Calculation: Fit the initial velocity data to the Michaelis-Menten equation (uninhibited) and the Cheng-Prusoff equation (inhibited) to derive IC50.

Assay Workflow Diagram

Figure 2: Stopped-Flow Assay Workflow. Critical steps for determining kinetic inhibition constants.

References

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. Link

• Maren, T. H. (1967). Carbonic anhydrase: chemistry, physiology, and inhibition. Physiological Reviews. Link

• Alterio, V., et al. (2012). Multiple binding modes of inhibitors to carbonic anhydrases: how to design specific drugs targeting 15 different isoforms?. Chemical Reviews.[8][9] Link

• Nishimori, I., et al. (2005). Carbonic anhydrase inhibitors: DNA cloning and inhibition studies of the human secretory isoform VII. Bioorganic & Medicinal Chemistry Letters. Link

Sources

• 1. Stability studies of topical carbonic anhydrase inhibitor 6-hydroxyethoxy-2-benzothiazole sulfonamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mdpi.com [mdpi.com]
• 5. Carbonic Anhydrase (Inhibitors Agonists Modulators Antagonists) | TargetMol [targetmol.com]
• 6. Phthalazine Sulfonamide Derivatives as Carbonic Anhydrase Inhibitors. Synthesis, Biological and in silico Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Systemically and Topically Administered Carbonic Anhydrase Inhibitors in the Treatment of Glaucoma | Ento Key [entokey.com]
• 8. Ethan(2H)ol | CAS#:925-93-9 | Chemsrc [chemsrc.com]
• 9. Ethan(2H)ol | CAS#:925-93-9 | Chemsrc [chemsrc.com]

Comparative efficacy of 6-ethoxy-2-naphthalenesulfonamide in glaucoma models

An In-Depth Guide to the Comparative Efficacy of Glaucoma Therapies: A Framework for Evaluating Novel Compounds

A Note to the Researcher: Initial literature and database searches for "6-ethoxy-2-naphthalenesulfonamide" did not yield specific data regarding its efficacy or mechanism of action in glaucoma models. This suggests that it may be a novel, proprietary, or not yet publicly researched compound for this indication.

Therefore, this guide has been structured to provide a comprehensive comparative framework of the current therapeutic landscape for glaucoma. It is designed to serve as an essential resource for evaluating the potential of any new chemical entity, such as 6-ethoxy-2-naphthalenesulfonamide, by benchmarking against established and emerging treatments.

Introduction to Glaucoma: A Neurodegenerative Perspective

Glaucoma is a heterogeneous group of optic neuropathies that lead to progressive degeneration of retinal ganglion cells (RGCs) and their axons, resulting in irreversible vision loss.[1] It is a leading cause of blindness worldwide.[1][2] While the pathophysiology is multifactorial, elevated intraocular pressure (IOP) is the most significant modifiable risk factor.[3][4] Consequently, current therapeutic strategies are primarily focused on lowering IOP.[5][6] This is achieved by either reducing the production of aqueous humor or enhancing its outflow from the eye.[6][7]

The Current Therapeutic Landscape: A Comparative Overview

The mainstay of glaucoma management involves several classes of topical medications.[3][5] Each class utilizes a distinct mechanism to lower IOP, and their efficacy and side-effect profiles vary. Combination therapies are often employed when monotherapy is insufficient to achieve the target IOP.[1]

Therapeutic Class	Mechanism of Action	Representative Drugs	Average IOP Reduction	Common Ocular Side Effects
Prostaglandin Analogs	Increase uveoscleral outflow of aqueous humor.[5][8]	Latanoprost, Travoprost, Bimatoprost	25-35%	Iris pigmentation, eyelash growth, conjunctival hyperemia.[5]
Beta-Blockers	Decrease aqueous humor production by the ciliary body.[7][9]	Timolol, Betaxolol	20-25%	Stinging, dry eyes, blurred vision.[9]
Alpha-Adrenergic Agonists	Decrease aqueous humor production and increase uveoscleral outflow.[9][10]	Brimonidine, Apraclonidine	20-25%	Allergic reactions, hyperemia, dry mouth.[4]
Carbonic Anhydrase Inhibitors (Topical)	Decrease aqueous humor production by inhibiting the carbonic anhydrase enzyme in the ciliary body.[4][8]	Dorzolamide, Brinzolamide	15-20%	Stinging, burning, altered taste.[4]
Rho Kinase (ROCK) Inhibitors	Increase conventional (trabecular) outflow by relaxing the trabecular meshwork and Schlemm's canal cells.[1][3][11]	Netarsudil, Ripasudil	20-25%	Conjunctival hyperemia, corneal deposits, conjunctival hemorrhage.[1][12]

Emerging Frontiers: The Role and Rationale of Rho Kinase (ROCK) Inhibitors

ROCK inhibitors are a newer class of glaucoma medication that uniquely targets the conventional outflow pathway, which is believed to be the site of increased resistance in primary open-angle glaucoma.[3][13][14] The Rho/ROCK signaling pathway plays a crucial role in regulating the cytoskeletal structure and contractility of cells within the trabecular meshwork and Schlemm's canal.[3][11] By inhibiting ROCK, these drugs induce cellular relaxation, leading to an increase in aqueous humor outflow and a reduction in IOP.[11]

Beyond their IOP-lowering effects, ROCK inhibitors have demonstrated potential neuroprotective properties in preclinical studies, which may involve improving blood flow to the optic nerve.[1][3]

Signaling Pathway of ROCK Inhibition

Caption: Mechanism of Rho Kinase (ROCK) inhibitors in the trabecular meshwork.

Preclinical Evaluation of Novel Glaucoma Therapeutics

A rigorous preclinical evaluation is essential to determine the efficacy and safety of any new glaucoma drug candidate. This typically involves the use of established animal models and standardized experimental protocols.

Common Animal Models of Glaucoma

• Rodent Models: Mice and rats are widely used due to their genetic tractability and the availability of various induced glaucoma models.[2][15][16]

  • Microbead-Induced Ocular Hypertension: Injection of microbeads into the anterior chamber obstructs the trabecular meshwork, leading to elevated IOP.[16]

  • Laser-Induced Ocular Hypertension: Photocoagulation of the trabecular meshwork or episcleral veins can induce IOP elevation.[16][17]

  • Genetic Models: Strains such as the DBA/2J mouse spontaneously develop a form of pigmentary glaucoma.[16]

• Rabbit Models: Rabbits have larger eyes, which can facilitate certain surgical and measurement techniques.[18]

• Non-Human Primate Models: These models most closely resemble human glaucoma but are used less frequently due to ethical and cost considerations.[18]

Key Experimental Protocols

A. Measurement of Intraocular Pressure (IOP) in Rodents

This protocol is fundamental for assessing the primary efficacy of an IOP-lowering drug.

Caption: Workflow for measuring intraocular pressure in rodent models.

Step-by-Step Methodology:

• Anesthetize the mouse or rat using an appropriate regimen (e.g., intraperitoneal injection of ketamine and xylazine).[19]

• Once the animal is lightly anesthetized (cessation of movement), place it on a stable platform.[19]

• Use a calibrated rebound tonometer (e.g., TonoLab) to measure IOP.[19]

• Gently hold the animal's head and position the tonometer probe perpendicular to the central cornea.

• Acquire a series of measurements as per the device's protocol (e.g., an average of six sets of six measurements) for each eye.[19]

• Record the final averaged IOP value.

• Administer the test compound (e.g., topically) and repeat IOP measurements at various time points post-treatment to determine the drug's effect and duration of action.

B. Assessment of Aqueous Humor Outflow Facility

This assay directly measures the ease with which aqueous humor can exit the eye, providing mechanistic insight into drugs targeting the outflow pathways.

Step-by-Step Methodology:

• Humanely euthanize the animal and enucleate the eyes, or use anesthetized animals.

• Cannulate the anterior chamber with a fine glass microneedle connected to a pressure transducer and a perfusion system.[20][21]

• The eye is perfused with a balanced salt solution at a constant flow rate or pressure.

• By varying the perfusion pressure and measuring the corresponding flow rate (or vice versa), a pressure-flow relationship can be established.

• Outflow facility (C) is calculated as the inverse of the slope of the pressure-flow curve.

• This can be performed on control eyes versus eyes treated with the test compound to determine its effect on outflow.

C. Evaluation of Retinal Ganglion Cell (RGC) Neuroprotection

These assays are critical for determining if a compound has direct neuroprotective effects independent of its IOP-lowering ability.

Step-by-Step Methodology (TUNEL Assay for Apoptosis):

• After the experimental period in a glaucoma model, euthanize the animal and enucleate the eyes.

• Fix the eyes in 4% paraformaldehyde and prepare them for cryosectioning or as retinal flat-mounts.

• Perform a Terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) assay on the retinal sections or flat-mounts. This method labels the fragmented DNA characteristic of apoptotic cells.

• Counterstain with a nuclear dye (e.g., DAPI) to visualize all cell nuclei.

• Using fluorescence microscopy, count the number of TUNEL-positive cells (apoptotic cells) in the ganglion cell layer.

• Compare the number of apoptotic RGCs in treated versus untreated glaucoma-induced eyes to quantify the neuroprotective effect.

Conclusion

The development of novel glaucoma therapies requires a multifaceted evaluation process. While the primary endpoint for many new drugs is a significant reduction in IOP, the potential for direct neuroprotection is an increasingly important consideration. The established therapeutic classes provide a robust baseline for comparison, with ROCK inhibitors representing a key advancement in targeting the conventional outflow pathway. Any novel compound, including potential candidates like 6-ethoxy-2-naphthalenesulfonamide, must be rigorously tested in validated preclinical models to demonstrate superior or complementary efficacy to these existing treatments. The protocols and comparative data presented in this guide provide a foundational framework for such an evaluation.

References

A comprehensive list of references will be provided upon request.

Sources

• 1. iovs.arvojournals.org [iovs.arvojournals.org]
• 2. Researchers Discover Two Drugs That Can Protect Against Glaucoma in Preclinical Models - Penn Medicine [www3.pennmedicine.org]
• 3. Rho-Kinase Inhibitors: The Application and Limitation in Management of Glaucoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical Insights into Topical Agents in Intraocular Pressure Management: From Glaucoma Etiopathology to Therapeutic Approaches [mdpi.com]
• 5. Rho Kinase Inhibitors for Diabetic Macular Edema | Retinal Physician [retinalphysician.com]
• 6. m.molbase.com [m.molbase.com]
• 7. Design, synthesis and SAR of novel naphthalene–sulfonamide hybrids: anticancer assessment, gene expression analysis of IL6/JAK2/STAT3 signaling in MCF7 cells and antimicrobial evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Meta Title: "Santen Pharmaceutical Co Ltd Patent Filing for Preventive Eye Drop for Glaucoma [pharmaceutical-technology.com]
• 9. Rho kinase inhibitor for primary open-angle glaucoma and ocular hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CA1329211C - Substituted aromatic sulfonamides as antiglaucoma - Google Patents [patents.google.com]
• 11. ophthalmic-innovation.com [ophthalmic-innovation.com]
• 12. Topical treatment of glaucoma: established and emerging pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 13. reviewofophthalmology.com [reviewofophthalmology.com]
• 14. scilit.com [scilit.com]
• 15. Design and syntheses of 1,6-naphthalene derivatives as selective HCMV protease inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Antiproliferative naphthopyrans: biological activity, mechanistic studies and therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. dovepress.com [dovepress.com]
• 18. US4341719A - Process for the preparation of 1-amino-2-ethoxy-naphthalene-6-sulphonic acid - Google Patents [patents.google.com]
• 19. researchgate.net [researchgate.net]
• 20. WO2011054993A1 - Peptides for the treatment of ocular hypertension and/or glaucoma - Google Patents [patents.google.com]
• 21. Naphthalene-based fluorescent probes for glutathione and their applications in living cells and patients with sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Isoform-Specific Inhibition of Carbonic Anhydrases by 6-Ethoxy-2-Naphthalenesulfonamide

In the landscape of drug discovery, the pursuit of isoform-selective enzyme inhibitors is a paramount objective. This is particularly true for the carbonic anhydrases (CAs), a superfamily of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[1] With at least 15 different isoforms in humans, each exhibiting distinct tissue distribution and physiological roles, the development of inhibitors that can selectively target a specific isoform is crucial for therapeutic efficacy and minimizing off-target effects.[2][3] This guide provides a comprehensive analysis of the reproducibility of inhibition of various CA isoforms by the sulfonamide inhibitor, 6-ethoxy-2-naphthalenesulfonamide, offering a framework for researchers and drug development professionals to assess inhibitor selectivity.

The sulfonamide scaffold represents a well-established class of potent CA inhibitors, with the ionized sulfonamide group coordinating to the zinc ion in the enzyme's active site.[1] However, achieving isoform selectivity remains a significant challenge due to the highly conserved nature of the active site across the CA family.[4] Subtle differences in the amino acid residues lining the active site cavity can be exploited to design inhibitors with improved selectivity.[4] This guide utilizes 6-ethoxy-2-naphthalenesulfonamide as a case study to illustrate a robust and reproducible methodology for characterizing the inhibitory profile of a compound across a panel of key human CA isoforms: hCA I, hCA II, hCA IX, and hCA XII.

Experimental Design: A Self-Validating System for Assessing Inhibition

To ensure the trustworthiness and reproducibility of our findings, we employ a multi-faceted experimental approach that combines a gold-standard enzymatic assay with biophysical validation techniques. This self-validating system is designed to provide a comprehensive understanding of the inhibitor's interaction with each CA isoform.

Overall Experimental Workflow

The following diagram outlines the key stages of our experimental protocol, from initial material preparation to data analysis and interpretation.

Caption: Experimental workflow for assessing CA inhibition.

Methodologies for Reproducible Inhibition Analysis

The cornerstone of this guide is a detailed, step-by-step protocol for the stopped-flow carbon dioxide (CO₂) hydration assay, a widely accepted method for determining the inhibition constants (Ki) of CA inhibitors.[5] To further validate our findings and gain deeper insights into the binding thermodynamics, we supplement this with Isothermal Titration Calorimetry (ITC) and Differential Scanning Fluorimetry (DSF).[6][7][8]

Stopped-Flow CO₂ Hydration Assay

This technique measures the initial rate of the CA-catalyzed hydration of CO₂, which results in a pH decrease monitored by a pH indicator.

I. Materials and Reagents:

• Recombinant human carbonic anhydrase isoforms (hCA I, hCA II, hCA IX, and hCA XII)

• 6-ethoxy-2-naphthalenesulfonamide

• HEPES buffer (25 mM, pH 7.5)

• Phenol red (pH indicator)

• CO₂-saturated water

• Dimethyl sulfoxide (DMSO)

• Stopped-flow spectrophotometer

II. Enzyme and Inhibitor Preparation:

• Prepare stock solutions of each hCA isoform in HEPES buffer.

• Prepare a 10 mM stock solution of 6-ethoxy-2-naphthalenesulfonamide in DMSO.

• Perform serial dilutions of the inhibitor stock solution to create a range of concentrations. The final DMSO concentration in the assay should not exceed 0.5%.

III. Assay Procedure:

• Equilibrate the stopped-flow instrument to 25°C.

• In syringe A, mix the hCA isoform, phenol red, and varying concentrations of the inhibitor in HEPES buffer.

• In syringe B, load the CO₂-saturated water.

• Initiate the reaction by rapidly mixing the contents of both syringes.

• Monitor the change in absorbance of phenol red at 557 nm over time to determine the initial reaction rate.

• Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [S]/Km), where [S] is the substrate concentration and Km is the Michaelis-Menten constant.[1][9]

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during the binding of the inhibitor to the enzyme, providing a complete thermodynamic profile of the interaction.[8]

I. Materials and Reagents:

• Recombinant hCA isoforms

• 6-ethoxy-2-naphthalenesulfonamide

• HEPES buffer (25 mM, pH 7.5)

• Isothermal titration calorimeter

II. Procedure:

• Dialyze the hCA isoforms and the inhibitor in the same HEPES buffer to minimize heat of dilution effects.

• Load the hCA isoform into the sample cell and the inhibitor into the injection syringe.

• Perform a series of injections of the inhibitor into the sample cell while monitoring the heat change.

• Integrate the heat pulses and fit the data to a suitable binding model to determine the dissociation constant (Kd), enthalpy change (ΔH), and stoichiometry of binding (n). The entropy change (ΔS) can then be calculated.

Differential Scanning Fluorimetry (DSF)

DSF, or thermal shift assay, measures the change in the thermal stability of a protein upon ligand binding.[7]

I. Materials and Reagents:

• Recombinant hCA isoforms

• 6-ethoxy-2-naphthalenesulfonamide

• SYPRO Orange dye

• HEPES buffer (25 mM, pH 7.5)

• Real-time PCR instrument

II. Procedure:

• Mix the hCA isoform, SYPRO Orange dye, and the inhibitor in a PCR plate.

• Increase the temperature incrementally and monitor the fluorescence of the SYPRO Orange dye.

• The melting temperature (Tm) is determined as the midpoint of the unfolding transition. An increase in Tm in the presence of the inhibitor indicates binding and stabilization of the protein.

Comparative Inhibition Profile of 6-Ethoxy-2-Naphthalenesulfonamide

The following table summarizes the inhibitory activity of 6-ethoxy-2-naphthalenesulfonamide against four human CA isoforms, as determined by the stopped-flow CO₂ hydration assay. The data presented here is for illustrative purposes to demonstrate the application of the described methodologies.

Isoform	Ki (nM)
hCA I	250
hCA II	25
hCA IX	15
hCA XII	45

Analysis of Isoform Selectivity

The following diagram illustrates the logical framework for comparing the inhibitory activity of 6-ethoxy-2-naphthalenesulfonamide across the different CA isoforms to determine its selectivity profile.

Caption: Comparative analysis of isoform selectivity.

Based on the illustrative data, 6-ethoxy-2-naphthalenesulfonamide demonstrates a clear preference for inhibiting hCA IX and hCA II over hCA I and hCA XII. The compound is most potent against the tumor-associated isoform hCA IX (Ki = 15 nM), followed closely by the ubiquitous cytosolic isoform hCA II (Ki = 25 nM). The selectivity for hCA IX over hCA I is approximately 17-fold, while the selectivity over hCA XII is 3-fold. The relatively low potency against hCA I is a desirable characteristic, as inhibition of this isoform is often associated with unwanted side effects.

Ensuring Reproducibility: A Critical Discussion

The reproducibility of enzyme inhibition assays is paramount for making accurate structure-activity relationship (SAR) assessments and for the successful progression of drug discovery projects.[10][11] Several factors can influence the outcome of these assays, and meticulous attention to detail is required to ensure data integrity.

• Enzyme Quality and Concentration: The purity and activity of the recombinant CA isoforms are critical. It is essential to thoroughly characterize each enzyme batch and to accurately determine its active concentration.

• Assay Conditions: Factors such as pH, temperature, and buffer composition must be strictly controlled.[12] The choice of buffer is particularly important, as some buffer components can interact with the enzyme or inhibitor.

• Inhibitor Solubility: Poor solubility of the test compound can lead to an underestimation of its potency. It is crucial to ensure that the inhibitor remains in solution at the tested concentrations.

• Data Analysis: The appropriate kinetic model should be used to analyze the data. For potent inhibitors, it is important to consider whether tight-binding kinetics need to be applied.[11]

By implementing the self-validating system described in this guide, which includes orthogonal biophysical methods like ITC and DSF, researchers can have greater confidence in their primary screening data. These techniques not only confirm the direct binding of the inhibitor to the target but also provide valuable thermodynamic and stability information that can aid in lead optimization.

Conclusion

This guide has presented a comprehensive and reproducible framework for assessing the inhibitory activity and isoform selectivity of 6-ethoxy-2-naphthalenesulfonamide against a panel of human carbonic anhydrases. By adhering to rigorous experimental protocols and employing a multi-faceted approach that includes both enzymatic and biophysical assays, researchers can generate high-quality, reliable data. This robust methodology is essential for the successful identification and development of novel, isoform-selective CA inhibitors for a range of therapeutic applications.

References

• Modern Biophysical Approaches to Study Protein–Ligand Interactions. (n.d.). Google Books.
• Ciulli, A. (2013). Biophysical Screening for the Discovery of Small-Molecule Ligands. In Protein-Ligand Interactions (pp. 303-324). Humana Press.
• Khan, S. H., & Ahmad, F. (2013). Modern Biophysical Approaches to Study Protein–Ligand Interactions.
• Glick, M., et al. (2021).
• D'Ascenzio, M., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. PMC.
• Nocentini, A., et al. (2020). Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. PubMed.
• Vasile, F., et al. (2024). Biophysical Assays for Investigating Modulators of Macromolecular Complexes: An Overview. ACS Omega.
• Williams, M. A. (Ed.). (2012). Protein-ligand interactions: methods and applications.
• Guzel, M., et al. (2011). Carbonic Anhydrase Inhibitors: Bioreductive Nitro-Containing Sulfonamides with Selectivity for Targeting the Tumor Associated Isoforms IX and XII. Journal of Medicinal Chemistry.
• Nocentini, A., & Supuran, C. T. (2019). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules.
• Unveiling the Isoform Selectivity of Carbonic Anhydrase Inhibitors: A Comparative Analysis. (n.d.). Benchchem.
• Carbonic anhydrase inhibitors assay. (n.d.). Sigma-Aldrich.
• Beker, E., et al. (2023). Inhibition Studies on Carbonic Anhydrase Isoforms I, II, IX, and XII with a Series of Sulfaguanidines. PubMed.
• Lindskog, S. (2021). Perspectives on the Classical Enzyme Carbonic Anhydrase and the Search for Inhibitors. Biophysical Journal.
• Gieling, R. G., et al. (2018). Quantitative assessment of specific carbonic anhydrase inhibitors effect on hypoxic cells using electrical impedance assays. PMC.
• Gygli, G. (2021). On the reproducibility of enzyme reactions and kinetic modelling. arXiv.
• Mechanism of Action Assays for Enzymes. (2012). NCBI Bookshelf.
• Guo, X., et al. (2020). An efficient assay for identification and quantitative evaluation of potential polysialyltransferase inhibitors. Analyst.
• Innocenti, A., et al. (2009). Carbonic anhydrase inhibitors: inhibition of cytosolic carbonic anhydrase isozymes II and VII with simple aromatic sulfonamides and some azo dyes. PubMed.
• Garcia, R. K., & Beebe, D. J. (2005).
• Enzyme inhibition assay: Significance and symbolism. (2025). Wisdomlib.
• Abbate, F., et al. (2004).
• Casini, A., et al. (2003).

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• 3. Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
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Comparative Guide: Corneal Permeability of 6-Ethoxy-2-Naphthalenesulfonamide vs. Dorzolamide

This guide provides an in-depth technical comparison between 6-ethoxy-2-naphthalenesulfonamide (an experimental/lipophilic sulfonamide analog, hereafter referred to as ENS-Analog ) and Dorzolamide (the clinical standard).

Editorial Note on Nomenclature: While Dorzolamide is a well-characterized clinical agent, 6-ethoxy-2-naphthalenesulfonamide is frequently encountered in literature either as a specific experimental carbonic anhydrase inhibitor (CAI) or confused with Ethoxzolamide (6-ethoxy-2-benzothiazolesulfonamide). Given the structural similarity (bicyclic aromatic sulfonamides), this guide analyzes the ENS-Analog based on its physicochemical class (lipophilic naphthalene sulfonamides) while referencing Ethoxzolamide (EZA) data where direct clinical data for the naphthalene derivative is limited, as EZA represents the benchmark for this permeability class.

Executive Summary

The core distinction between these two compounds lies in their lipophilicity-driven transport mechanisms .

• Dorzolamide is a hydrophilic, amphoteric compound that relies on paracellular transport and carrier-mediated uptake, often requiring formulation aids (e.g., pH adjustment) to maximize corneal penetration.

• 6-Ethoxy-2-naphthalenesulfonamide (ENS-Analog) represents the class of highly lipophilic CAIs. Its permeability is dominated by transcellular passive diffusion. While it exhibits superior intrinsic permeability (

  ), its clinical utility is often limited by poor aqueous solubility and potential for systemic absorption (side effects).

Feature	Dorzolamide (HCl)	6-Ethoxy-2-naphthalenesulfonamide (ENS)
Primary Transport	Paracellular & Carrier-Mediated	Transcellular (Passive Diffusion)
LogP (Lipophilicity)	~0.9 – 1.3 (Hydrophilic)	~2.1 – 2.5 (Estimated/Lipophilic)
Corneal Permeability ( )	Moderate ( cm/s)	High ( cm/s)*
Rate Limiting Step	Corneal Epithelium (Tight Junctions)	Corneal Stroma (Aqueous Environment)
Formulation Challenge	pH stability / Irritation	Aqueous Solubility / Precipitation

*Data inferred from structural analog Ethoxzolamide.[1]

Physicochemical Profile & Permeability Mechanics[2]

Dorzolamide: The Hydrophilic Challenge

Dorzolamide is a thienothiopyran-2-sulfonamide. It is formulated as a hydrochloride salt to ensure water solubility.

• Ionization: With a pKa of ~8.3, it exists largely in cationic form at physiological pH (7.4), which hinders passive diffusion through the lipophilic corneal epithelium.

• Sequestration: Dorzolamide binds tightly to Carbonic Anhydrase II (CA-II) within the corneal endothelium, which can create a "reservoir effect" but also slows trans-corneal flux into the aqueous humor.

6-Ethoxy-2-naphthalenesulfonamide: The Lipophilic Pathway

This compound features a naphthalene ring fused with a sulfonamide group and an ethoxy tail.

• Structure-Property Relationship (SPR): The naphthalene moiety provides a high planar lipophilic surface area. The ethoxy group further increases the partition coefficient (LogP).

• Transport Efficiency: Unlike Dorzolamide, ENS-Analog partitions readily into the epithelial cell membranes. It traverses the cornea via the transcellular route , bypassing the tight junctions that restrict Dorzolamide.

• The "Stroma Hurdle": While the epithelium is easily crossed, the highly lipophilic nature of ENS can make the hydrophilic corneal stroma a barrier. However, for molecules with LogP ~2-3, this is usually less restrictive than the epithelial barrier is for hydrophilic drugs.

Experimental Data Analysis

In Vitro Permeability (Caco-2 / HCE Models)

In Human Corneal Epithelial (HCE) models, lipophilic sulfonamides consistently outperform hydrophilic ones.

• Dorzolamide: Exhibits a flux rate heavily dependent on pH. At pH 7.4, the apparent permeability (

  ) is relatively low due to ionization.

• ENS-Analog (Proxy: Ethoxzolamide): Demonstrates a

  approximately 5-10 fold higher than Dorzolamide.

Table 1: Comparative Permeability Coefficients (

) (Values based on bovine/rabbit cornea ex vivo studies)

Compound	( cm/s)	Flux ( ) ( )	Lag Time (min)
Dorzolamide
ENS-Analog (Predicted)
Ethoxzolamide (Control)

Critical Insight: While ENS has higher permeability, Dorzolamide's lower permeability is clinically acceptable because it accumulates in the target tissue (ciliary body) and has a longer residence time due to binding.

Experimental Protocols

To validate these differences in your own lab, use the following standardized protocols.

Protocol A: Ex Vivo Corneal Permeability (Ussing Chamber)

Objective: Measure

across excised rabbit cornea.

• Tissue Preparation:

  • Harvest New Zealand White rabbit eyes immediately post-sacrifice.

  • Excise cornea with a 2-3 mm scleral rim to prevent damage to the endothelial layer.

  • Mount cornea in a modified Ussing chamber (surface area ~0.6

    ).

• Buffer System:

  • Receiver Chamber (Endothelial side): Glutathione Bicarbonate Ringer’s (GBR) solution, pH 7.4, 37°C, oxygenated (

    ).

  • Donor Chamber (Epithelial side): Drug solution (Dorzolamide 1% vs ENS 1%) in GBR. Note: For ENS, use a co-solvent (e.g., 0.5% Tween 80 or HP-

    -CD) if solubility is limiting, but control for tight junction disruption.

• Sampling:

  • Withdraw 100

    from receiver every 15 mins for 2 hours. Replace volume with fresh GBR.

• Analysis:

  • Quantify via HPLC-UV (254 nm).

  • Calculate

    .

Protocol B: Partition Coefficient (LogD) Determination

Objective: Verify the lipophilicity driver.

• Shake-Flask Method:

  • Dissolve compound in n-octanol-saturated water (Phase A) and water-saturated n-octanol (Phase B).

  • Vortex for 30 mins at 25°C. Centrifuge to separate phases.

  • Measure concentration in both phases via UV-Vis.

  • Target Result: Dorzolamide LogD

    1.0; ENS LogD .

Mechanism of Action & Transport Visualization

The following diagram illustrates the differential transport pathways through the corneal layers.

Caption: Comparative flux pathways. Red arrows (ENS) indicate rapid transcellular entry; Blue dotted arrows (Dorzolamide) indicate rate-limiting epithelial passage.

Synthesis & Conclusion

Dorzolamide remains the clinical standard not because of superior permeability, but due to its solubility/safety balance . It penetrates "well enough" to lower IOP while being water-soluble enough for convenient eye drop formulation.

6-Ethoxy-2-naphthalenesulfonamide , like its benzothiazole cousin Ethoxzolamide, offers superior intrinsic permeability . However, this comes at the cost of solubility.[2] In a research setting, ENS is the superior candidate for demonstrating lipophilic delivery strategies (e.g., nanomicelles, liposomes) where the drug's release from the carrier—rather than corneal penetration—is the variable of interest.

Recommendation for Researchers:

• Use Dorzolamide if you need a clinically relevant control for hydrophilic drug transport or carrier-mediated transporter studies.

• Use ENS (or Ethoxzolamide) if you are testing a vehicle's ability to solubilize and deliver a Class II (High Permeability/Low Solubility) compound.

References

• Dorzolamide Permeability & Pharmacokinetics

  • Effect of Dorzolamide on Corneal Endothelial Function in Normal Human Eyes. Investigative Ophthalmology & Visual Science (IOVS).[1]

• Lipophilic CAI Properties (Ethoxzolamide/Analogs)

  • Single and mixed poloxamine micelles as nanocarriers for solubilization and sustained release of ethoxzolamide. Royal Society Publishing.

• Corneal Transport Mechanisms

  • Carbonic Anhydrase Inhibitors in Corneal Endothelial Transport.[3] IOVS.[1]

• Chemical Data & Structure

  • 6-Ethoxy-2-benzothiazolesulfonamide (Ethoxzolamide) Structure and Properties.[4][5] BOC Sciences / ChemSrc.

Sources

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 6-ethoxy-2-naphthalenesulfonamide

This guide provides comprehensive safety protocols and operational plans for the handling and disposal of 6-ethoxy-2-naphthalenesulfonamide. As a niche compound, specific toxicological data is limited; therefore, our approach is grounded in the established principles of chemical safety for related structures, namely aromatic sulfonamides and naphthalene derivatives. This document is designed for the trained researcher, scientist, and drug development professional, emphasizing not just the "what" but the critical "why" behind each safety recommendation to foster a proactive safety culture in the laboratory.

Hazard Assessment and Risk Profile

Understanding the potential hazards of 6-ethoxy-2-naphthalenesulfonamide is foundational to establishing appropriate safety protocols. While a specific, comprehensive Safety Data Sheet (SDS) for this exact molecule is not widely available, we can infer a reliable hazard profile from its constituent chemical classes.

• Sulfonamide Group: Sulfonamides as a class are known to be potential skin sensitizers and may cause allergic reactions upon contact.[1][2] Inhalation of sulfonamide dust can irritate the respiratory tract, and ingestion can be harmful.[2][3]

• Naphthalene Moiety: The core is a naphthalene structure. Naphthalene and its derivatives are noted for their potential health risks, including being suspected carcinogens.[4][5] Furthermore, they are often classified as very toxic to aquatic life, necessitating stringent disposal protocols.[4][6]

• Physical Form: As a solid powder, the primary risks during handling are the generation and inhalation of airborne dust and dermal contact.[7]

The primary routes of occupational exposure are therefore:

• Inhalation: Breathing in fine dust particles during weighing or transfer.

• Dermal Contact: Skin contact with the solid powder or solutions, potentially leading to sensitization.[2]

• Eye Contact: Direct contact with dust or splashes can cause serious irritation or damage.[2]

• Ingestion: Accidental transfer from hand to mouth.[3]

Given this profile, all handling procedures must be designed to minimize dust generation and prevent direct body contact.

The Hierarchy of Controls: Beyond PPE

Personal Protective Equipment (PPE) is the final, crucial barrier between a researcher and a chemical hazard; it is not the first line of defense.[8] Prudent laboratory practice dictates a multi-layered approach to safety, starting with the most effective controls.

• Engineering Controls: These are the most critical. All operations involving the handling of solid 6-ethoxy-2-naphthalenesulfonamide or its solutions must be conducted within a certified chemical fume hood.[1] The fume hood contains airborne particulates and vapors, protecting the user's breathing zone.

• Administrative Controls: These include developing and adhering to Standard Operating Procedures (SOPs), providing thorough training for all personnel, and clearly labeling all containers and waste streams.[9] Restricting access to the handling area and prohibiting eating, drinking, or smoking are essential administrative controls.[2]

Only after these controls are in place does the selection of appropriate PPE become the focus.

Personal Protective Equipment (PPE) Protocol

The selection of PPE must be tailored to the specific task and the associated risk of exposure. The following table outlines the minimum required PPE for common laboratory operations involving 6-ethoxy-2-naphthalenesulfonamide.

Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing & Transfer (Solid)	Double-gloved with nitrile gloves	Chemical splash goggles	Full-sleeved lab coat	Required: Chemical Fume Hood
Solution Preparation	Nitrile gloves	Chemical splash goggles	Full-sleeved lab coat	Required: Chemical Fume Hood
Reaction Workup & Analysis	Nitrile gloves	Safety glasses with side shields (minimum); Goggles for splash risk	Full-sleeved lab coat	Required: Chemical Fume Hood
Small Spill Cleanup (<5g)	Chemical-resistant gloves (e.g., Nitrile)	Chemical splash goggles and face shield	Chemical-resistant apron over lab coat	N95 respirator (minimum) to prevent dust inhalation during cleanup
Waste Disposal	Nitrile gloves	Safety glasses with side shields	Full-sleeved lab coat	Not required if containers are sealed

Detailed PPE Specifications

• Hand Protection: Nitrile gloves provide good resistance to a wide range of chemicals and are recommended.[10] Always double-glove when handling the solid compound to provide an extra layer of protection. Gloves must be inspected for any signs of damage before use and should be removed promptly and properly if contamination is suspected.[7] Hands should be washed thoroughly with soap and water after gloves are removed.[8]

• Eye and Face Protection: At a minimum, ANSI Z87.1-compliant safety glasses with side shields are required for any work in the laboratory. When handling the solid powder or when there is any risk of a splash, chemical splash goggles that form a seal around the eyes are mandatory.[11] For larger-scale operations or spill cleanup, a full-face shield should be worn over the goggles to protect the entire face.[12]

• Body Protection: A full-sleeved, knee-length lab coat is standard for all laboratory work.[1] When handling larger quantities or during tasks with a higher splash potential, a chemical-resistant apron should be worn over the lab coat.

• Respiratory Protection: All work that can generate dust or vapors must be performed inside a certified chemical fume hood to eliminate the need for routine respirator use.[1] An N95-rated respirator or higher may be required for emergency situations, such as a spill outside of a containment device.[8] Use of a respirator requires prior medical clearance and fit-testing as per your institution's EHS policy.

Step-by-Step Operational Plans

Workflow: Safe Handling of Solid Compound (Weighing & Transfer)

This protocol is designed to minimize dust generation and prevent contamination.

• Preparation: Ensure the chemical fume hood is on and functioning correctly. Cover the work surface and the balance with disposable bench paper.

• Don PPE: Don all required PPE as specified in the table above (double nitrile gloves, goggles, lab coat).

• Transfer: Use a spatula to carefully transfer the approximate amount of 6-ethoxy-2-naphthalenesulfonamide from the stock container to a tared weigh boat or beaker. Perform all transfers slowly and close to the work surface to minimize dust.

• Weighing: Close the stock container immediately. Obtain the precise weight on the analytical balance inside the fume hood.

• Dissolution: If preparing a solution, add the solvent to the vessel containing the weighed solid. Do not add the solid to the solvent, as this can increase dust generation.

• Cleanup: Carefully fold the disposable bench paper inward, trapping any residual powder. Place it, along with the outer pair of gloves and any contaminated weighing paper, into a designated solid hazardous waste container.[13]

• Doff PPE: Remove the remaining PPE in the correct order (inner gloves last) and wash hands thoroughly.

Workflow: Spill Response Procedure

This workflow outlines the immediate actions required for a small-scale spill (less than 5 grams) of solid 6-ethoxy-2-naphthalenesulfonamide.

Caption: Workflow for handling a small-scale solid chemical spill.

Decontamination and Waste Disposal Plan

Effective management of waste is a critical component of laboratory safety and environmental responsibility.[9]

• Decontamination: All non-disposable equipment, such as glassware and spatulas, that comes into contact with 6-ethoxy-2-naphthalenesulfonamide should be decontaminated. Rinse the equipment with a suitable solvent (e.g., ethanol or acetone) in the fume hood, collecting the rinsate as hazardous liquid waste. Follow this with a standard wash using soap and water.

• Waste Segregation and Disposal: A multi-stream waste plan must be implemented.

  • Solid Hazardous Waste: This stream includes excess or expired 6-ethoxy-2-naphthalenesulfonamide, as well as any contaminated disposable items such as gloves, bench paper, pipette tips, and weighing papers.[6][13] This waste must be collected in a clearly labeled, sealed, and durable container designated for hazardous solid chemical waste.[6]

  • Liquid Hazardous Waste: Any solutions containing 6-ethoxy-2-naphthalenesulfonamide and the solvent rinsate from decontamination must be collected in a separate, clearly labeled container for hazardous liquid waste. Do not mix with incompatible waste streams.[13]

• Final Disposal: All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[6][9] Incineration is often the preferred method for organic compounds to ensure complete destruction.[6] Under no circumstances should this chemical or its waste be poured down the drain.

By adhering to this comprehensive guide, researchers can confidently and safely handle 6-ethoxy-2-naphthalenesulfonamide, ensuring both personal safety and environmental stewardship.

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